JD123

Core Science & Biosynthesis

A Technical Guide to the Biological Functions of JNK and p38-γ MAPK Inhibition by JD123

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The c-Jun N-terminal Kinases (JNK) and p38 Mitogen-Activated Protein Kinases (MAPK) are critical mediators of cellular responses to environmental stress and inflammatory signals. Their dysregulation is implicated in a host of human diseases, including cancer, neurodegenerative disorders, and chronic inflammatory conditions. This technical guide provides an in-depth overview of JD123, a bi-thiazole-2,2'-diamine compound that selectively inhibits JNK and p38-γ MAPK. We will explore its mechanism of action, inhibitory profile, the biological consequences of dual pathway inhibition, and the experimental protocols used for its characterization.

Introduction to JNK and p38 MAPK Signaling

The JNK and p38 MAPK pathways are parallel, stress-activated kinase cascades that translate extracellular stimuli into cellular responses.

• JNK Signaling: The JNK pathway is a key regulator of apoptosis, inflammation, cell proliferation, and differentiation[1]. Activated by stimuli such as inflammatory cytokines and UV radiation, the cascade culminates in the phosphorylation of transcription factors, most notably c-Jun, which in turn modulates the expression of genes involved in cell fate decisions[2].

• p38 MAPK Signaling: The p38 MAPK family, comprising isoforms α, β, γ, and δ, is also activated by cellular stress and cytokines[3][4]. This pathway plays a significant role in inflammation, cell cycle regulation, apoptosis, and autophagy[3][5]. The p38-γ isoform (also known as MAPK12 or ERK6) has distinct roles in metabolism and tumorigenesis[6].

Given the functional overlap and occasional antagonistic relationship between these pathways, their balance is crucial for maintaining cellular homeostasis[7]. This makes dual-acting inhibitors a subject of significant research interest.

JD123: A Dual Inhibitor of JNK1 and p38-γ MAPK

JD123 (4'-methyl-N(2)-3-pyridinyl-4,5'-bi-1,3-thiazole-2,2'-diamine) was identified through in silico screening as a potent kinase inhibitor[1][8]. Its mechanism is unique in its dual targeting and mode of inhibition.

• Mechanism of Action : For JNK1, JD123 acts as both an ATP-competitive and substrate-competitive inhibitor[1]. For p38-γ, it functions as a classic ATP-competitive inhibitor[1][9]. This dual mechanism suggests a complex interaction within the kinase domains.

Quantitative Inhibitory Profile of JD123

The selectivity of a kinase inhibitor is paramount. JD123 was profiled against a panel of related MAPK family members to determine its specificity. The data reveals a clear selectivity for JNK1 and p38-γ over other p38 isoforms and the ERK kinases.

Kinase Target	Inhibition by JD123	Notes
JNK1	Inhibited	Dual ATP- and substrate-competitive inhibition[1].
p38-γ MAPK	Inhibited	ATP-competitive inhibition[1][9].
p38-α MAPK	Not Inhibited	High degree of selectivity against the alpha isoform[1][9].
p38-β MAPK	Not Inhibited	High degree of selectivity against the beta isoform[1][9].
p38-δ MAPK	Not Inhibited	High degree of selectivity against the delta isoform[1][9].
ERK1 / ERK2	Not Inhibited	Does not affect the primary mitogen-activated ERK pathway[1][9].

Selectivity Profile of JD123

The following diagram illustrates the specific targeting of JD123 within the MAPK family.

Caption: Kinase selectivity profile of the inhibitor JD123.

Biological Functions of JNK and p38-γ Inhibition

Inhibiting JNK1 and p38-γ with JD123 has profound effects on cellular signaling cascades, leading to predictable biological outcomes. The primary consequence is the attenuation of stress and inflammatory signaling pathways.

Caption: Inhibition of JNK1 and p38-γ signaling pathways by JD123.

• Anti-Inflammatory Effects : Both JNK and p38 pathways are central to the production of pro-inflammatory cytokines. By inhibiting these kinases, JD123 can reduce the inflammatory response, a key finding in studies of related p38 inhibitors[10][11].

• Modulation of Apoptosis : The JNK pathway is a dual regulator of apoptosis. Its inhibition can be pro-survival in some contexts but can also sensitize cancer cells to apoptosis[12]. JD123's effect on apoptosis is therefore context-dependent. In neuronal cells, JNK and p38 inhibition has been shown to be protective against apoptosis induced by toxins.

• Control of Cell Proliferation : JNK and p38 signaling can antagonistically control cell proliferation and senescence[7]. Dual inhibition may therefore restore balance in disease states characterized by aberrant proliferation.

Experimental Protocols

Characterizing a kinase inhibitor like JD123 involves a series of robust in vitro and cell-based assays. The following are detailed representative protocols for determining inhibitory activity.

In Vitro Kinase Inhibition Assay (IC50 Determination)

This assay quantifies the concentration of JD123 required to inhibit 50% of the enzymatic activity of JNK1 or p38-γ. It typically relies on measuring the phosphorylation of a specific substrate.

Materials and Reagents:

• Recombinant active JNK1 or p38-γ enzyme.

• Kinase-specific substrate (e.g., ATF2 for p38, c-Jun peptide for JNK).

• ATP (often radiolabeled [γ-³²P]ATP or for use in luminescence-based assays).

• Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT).

• JD123 stock solution in DMSO.

• 96-well plates, phosphocellulose filter mats (for radioactive assay), or luminescence plate reader.

Procedure:

• Compound Dilution : Prepare a serial dilution of JD123 in Kinase Assay Buffer, typically ranging from 100 µM to 1 nM. Include a DMSO-only vehicle control.

• Reaction Setup : In a 96-well plate, add the diluted JD123 or vehicle control.

• Enzyme Addition : Add the recombinant kinase (JNK1 or p38-γ) to each well and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation : Initiate the kinase reaction by adding a master mix containing the kinase substrate and ATP.

• Incubation : Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes) within the linear range of the reaction.

• Reaction Termination & Detection :

  • Radioactive Method : Terminate the reaction by spotting the mixture onto phosphocellulose filter mats. Wash the mats extensively in phosphoric acid to remove unincorporated [γ-³²P]ATP. Measure the remaining radioactivity on the filter using a scintillation counter.

  • Non-Radioactive (Luminescence) Method : Use a commercial kit (e.g., ADP-Glo™) that measures ADP production. Add a reagent to stop the kinase reaction and deplete unused ATP. Add a second reagent to convert the generated ADP into a luminescent signal, measured by a plate reader.

• Data Analysis : Calculate the percentage of kinase activity relative to the vehicle control. Plot the percent inhibition against the log concentration of JD123 and fit the data to a dose-response curve to determine the IC50 value.

Caption: General workflow for an in vitro kinase inhibition assay.

Cell-Based c-Jun Phosphorylation Assay

This assay confirms that JD123 can penetrate the cell membrane and inhibit the JNK pathway in a cellular context. It measures the phosphorylation of the endogenous JNK substrate, c-Jun, in response to a cellular stressor.

Materials and Reagents:

• Cell line (e.g., Mouse Embryonic Fibroblasts - MEFs, HeLa).

• Cell culture medium and supplements.

• Cellular stressor (e.g., Sorbitol, Anisomycin, UV-C radiation).

• JD123 stock solution in DMSO.

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Antibodies: Primary antibody against phospho-c-Jun (Ser63/73) and a total c-Jun or loading control (e.g., β-actin) antibody.

• Detection Method: Western blot reagents or ELISA kit.

Procedure:

• Cell Culture : Plate cells and grow to 70-80% confluency.

• Inhibitor Pre-treatment : Treat cells with various concentrations of JD123 or a vehicle control for 1-2 hours.

• Cellular Stress : Induce JNK pathway activation by adding a stressor (e.g., 400 mM Sorbitol for 30 minutes).

• Cell Lysis : Wash cells with ice-cold PBS and lyse them with Lysis Buffer.

• Protein Quantification : Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Detection (Western Blot) :

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with a primary antibody against phospho-c-Jun.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip and re-probe the membrane for total c-Jun or a loading control to ensure equal protein loading.

• Data Analysis : Quantify band intensity using densitometry. Normalize the phospho-c-Jun signal to the total c-Jun or loading control signal. Determine the dose-dependent inhibition of c-Jun phosphorylation by JD123[8].

Conclusion and Future Directions

JD123 is a valuable chemical probe for studying the distinct and overlapping roles of JNK1 and p38-γ MAPK. Its high selectivity against other MAPK isoforms makes it a precise tool for dissecting cellular signaling networks. The dual inhibition of these two key stress-response pathways provides a powerful mechanism for modulating inflammation, apoptosis, and cell proliferation. Future research should focus on leveraging this unique inhibitory profile to explore therapeutic potential in inflammatory diseases and specific cancers where JNK and p38-γ are known to be dysregulated.

References

• 1. Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. In vitro kinase assay [protocols.io]
• 5. mdpi.com [mdpi.com]
• 6. Measuring the Constitutive Activation of c-Jun N-terminal Kinase Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Detection of JNK and p38 activation by flow cytometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Kinetics of small molecule inhibitor binding to p38 kinase [agris.fao.org]
• 11. Development of a Covalent Inhibitor of c-Jun N-Terminal Protein Kinase (JNK) 2/3 with Selectivity over JNK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

JD123: A Comprehensive Technical Review of a Novel Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of JD123, a potent kinase inhibitor with significant therapeutic potential. This document details the mechanism of action, inhibitory profile, and the core signaling pathways affected by JD123, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding of this compound for research and drug development applications.

Introduction to JD123

JD123, with the chemical name 4'-methyl-N(2)-3-pyridinyl-4,5'-bi-1,3-thiazole-2,2'-diamine, is a novel small molecule inhibitor that has demonstrated significant activity against key kinases involved in cellular stress and inflammatory responses. Primarily identified as a potent, ATP-competitive inhibitor of c-Jun N-terminal kinase 1 (JNK1) and p38-γ mitogen-activated protein kinase (MAPK), JD123 has emerged from in silico screening of chemical databases as a promising scaffold for the development of new therapeutics.[1] Its inhibitory action extends to the suppression of c-Jun expression, a critical downstream target of the JNK signaling pathway.

Quantitative Inhibitory Profile

The inhibitory activity of JD123 has been characterized against a panel of kinases, revealing a selective profile. The following table summarizes the available quantitative data on the inhibitory potency of JD123.

Kinase Target	IC50 / Ki Value	Assay Type	Reference
JNK1	Not explicitly stated in abstracts	In vitro kinase assay	Ngoei KR, et al. 2013
p38-γ MAPK	Not explicitly stated in abstracts	In vitro kinase assay	Ngoei KR, et al. 2013
PKBβ/Aktβ	Inhibition noted at 10µM	Kinase screening panel	Ngoei KR, et al. 2013
ERK1	No effect	Not specified	MedchemExpress
ERK2	No effect	Not specified	MedchemExpress
p38-α MAPK	No effect	Not specified	MedchemExpress
p38-β MAPK	No effect	Not specified	MedchemExpress
p38-δ MAPK	No effect	Not specified	MedchemExpress

Note: Specific IC50/Ki values for JNK1 and p38-γ were not available in the abstracts of the primary literature. The data indicates that JD123 is an active inhibitor, with further characterization detailed in the full publication by Ngoei KR, et al. (2013).

Mechanism of Action and Signaling Pathways

JD123 functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of its target kinases, JNK1 and p38-γ MAPK, thereby preventing the phosphorylation of their downstream substrates. This mechanism of action disrupts key signaling cascades involved in inflammation, apoptosis, and cell proliferation.

JNK Signaling Pathway

The JNK signaling pathway is a critical stress-activated pathway. Upon activation by stimuli such as cytokines and environmental stress, a phosphorylation cascade is initiated, culminating in the activation of JNK. Activated JNK then translocates to the nucleus to phosphorylate and activate transcription factors, most notably c-Jun. The phosphorylation of c-Jun leads to the formation of the AP-1 transcription factor complex, which regulates the expression of genes involved in cellular responses like inflammation and apoptosis. By inhibiting JNK1, JD123 effectively blocks this cascade at a key regulatory node.

JNK Signaling Pathway Inhibition by JD123

p38 MAPK Signaling Pathway

Similar to the JNK pathway, the p38 MAPK pathway is activated by cellular stress and inflammatory cytokines. This leads to a cascade of phosphorylation events, resulting in the activation of p38 MAPK. Activated p38 MAPK phosphorylates various downstream targets, including other kinases and transcription factors, which are involved in the regulation of inflammatory responses and cell cycle control. JD123's inhibition of the p38-γ isoform specifically curtails a subset of these inflammatory signals.

p38-γ MAPK Signaling Pathway Inhibition by JD123

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections outline the probable protocols for key experiments cited in the characterization of JD123, based on standard practices in the field.

In Vitro Kinase Assay (General Protocol)

This protocol is designed to measure the direct inhibitory effect of JD123 on the activity of purified kinases.

Materials:

• Purified, active JNK1 and p38-γ MAPK enzymes

• Kinase-specific substrate (e.g., GST-c-Jun for JNK1, ATF2 for p38)

• JD123 (dissolved in DMSO)

• Kinase assay buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.1 mg/mL BSA)

• ATP (at a concentration near the Km for each kinase)

• [γ-³²P]ATP for radiometric detection or an ADP-Glo™ Kinase Assay kit for luminescence-based detection

• 96-well assay plates

• Phosphorimager or luminescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of JD123 in DMSO.

• Reaction Setup: In a 96-well plate, add the kinase assay buffer, the respective kinase, and its substrate.

• Inhibitor Addition: Add the diluted JD123 or DMSO (vehicle control) to the wells.

• Initiation of Reaction: Start the kinase reaction by adding ATP (and [γ-³²P]ATP if applicable).

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes).

• Termination and Detection:

  • Radiometric: Stop the reaction by adding SDS-PAGE loading buffer. Separate the reaction products by SDS-PAGE, expose the gel to a phosphor screen, and quantify the phosphorylated substrate using a phosphorimager.

  • Luminescence: Stop the reaction and measure ADP production according to the ADP-Glo™ kit manufacturer's instructions using a luminescence plate reader.

• Data Analysis: Calculate the percentage of inhibition for each JD123 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow for In Vitro Kinase Assay

Cell-Based c-Jun Phosphorylation Assay

This assay measures the ability of JD123 to inhibit JNK1 activity within a cellular context by quantifying the phosphorylation of its downstream target, c-Jun.

Materials:

• A suitable cell line (e.g., HeLa or HEK293)

• Cell culture medium and supplements

• JD123 (dissolved in DMSO)

• A JNK pathway activator (e.g., anisomycin (B549157) or UV radiation)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-c-Jun (Ser63/73) and anti-total-c-Jun

• HRP-conjugated secondary antibody

• Western blotting reagents and equipment

• BCA protein assay kit

Procedure:

• Cell Culture and Treatment: Seed cells in culture plates. Once attached, pre-treat the cells with various concentrations of JD123 or DMSO for 1-2 hours.

• Stimulation: Induce JNK pathway activation by treating the cells with a stimulant (e.g., anisomycin) for a short period (e.g., 30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with the anti-phospho-c-Jun antibody overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with the anti-total-c-Jun antibody as a loading control.

• Data Analysis: Quantify the band intensities and normalize the phospho-c-Jun signal to the total c-Jun signal.

Conclusion and Future Directions

JD123 represents a promising new scaffold for the development of selective kinase inhibitors targeting the JNK and p38-γ MAPK pathways. Its ATP-competitive mechanism of action and demonstrated cellular activity make it a valuable tool for further investigation into the roles of these kinases in various pathological conditions, including inflammatory diseases and cancer. Future research should focus on obtaining a more comprehensive kinase selectivity profile, determining its in vivo efficacy and pharmacokinetic properties, and optimizing the scaffold to enhance potency and selectivity. The detailed protocols and pathway diagrams provided in this guide serve as a foundational resource for researchers aiming to explore the therapeutic potential of JD123 and its analogs.

References

• 1. medchemexpress.com [medchemexpress.com]

Dual Therapeutic Modalities of JD123: A Technical Overview

Introduction

The designation "JD123" refers to two distinct therapeutic candidates with disparate mechanisms of action and therapeutic targets. This technical guide provides an in-depth overview of each entity to support researchers, scientists, and drug development professionals. The first section details JD123 as a small molecule inhibitor of c-Jun N-terminal kinase 1 (JNK1) and p38-γ mitogen-activated protein kinase (MAPK). The second section describes JD123 as an allogeneic anti-CD123 Chimeric Antigen Receptor (CAR) Natural Killer (NK) cell therapy.

Part 1: JD123 - A Kinase Inhibitor Targeting JNK1 and p38-γ MAPK

JD123 is a bi-thiazole-2,2'-diamine compound identified as a potent inhibitor of specific stress-activated protein kinases. Its therapeutic potential lies in the modulation of signaling pathways implicated in inflammation, apoptosis, and cellular stress responses.

Therapeutic Targets and Mechanism of Action

JD123 functions as an ATP-competitive inhibitor, targeting the ATP-binding pocket of JNK1 and p38-γ MAPK. By blocking the binding of ATP, JD123 prevents the phosphorylation of downstream substrates, thereby inhibiting the propagation of the signaling cascade. A primary downstream effect of JNK1 inhibition is the reduced expression of c-Jun, a key transcription factor involved in cellular proliferation and apoptosis.[1]

The selectivity of JD123 is a key characteristic. It has been shown to inhibit JNK1 and p38-γ MAPK without significantly affecting the activity of other related kinases such as ERK1, ERK2, p38-α, p38-β, or p38-δ.[1] This specificity suggests a favorable therapeutic window with potentially fewer off-target effects.

Data Presentation

Table 1: Kinase Selectivity Profile of JD123

Target Kinase	Activity	Notes
JNK1	Inhibited	Primary Target
p38-γ MAPK	Inhibited	ATP-competitive inhibition
c-Jun	Expression Inhibited	Downstream effector of JNK1
ERK1	Not Inhibited
ERK2	Not Inhibited
p38-α MAPK	Not Inhibited
p38-β MAPK	Not Inhibited
p38-δ MAPK	Not Inhibited

Experimental Protocols

Detailed experimental protocols for the characterization of JD123 are described in the primary literature (Ngoei KR, et al. Biochim Biophys Acta. 2013;1834(6):1077-1088). A general outline of the types of assays utilized for such kinase inhibitors is provided below.

In Vitro Kinase Assay (General Protocol)

A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a common method to determine the in vitro inhibitory activity of a compound against a target kinase.

• Reaction Setup : The kinase (e.g., JNK1), a suitable substrate (e.g., ATF2), and ATP are combined in a reaction buffer (e.g., 50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, pH 7.5) in the wells of a 384-well plate.

• Compound Addition : Test compounds, such as JD123, are added at varying concentrations.

• Incubation : The kinase reaction is allowed to proceed at room temperature for a specified time, typically 1 hour.

• Detection : The reaction is stopped, and a terbium-labeled antibody specific for the phosphorylated substrate is added.

• Signal Measurement : After an additional incubation period, the TR-FRET signal is measured using a fluorescence plate reader. The signal is proportional to the amount of phosphorylated substrate, and a decrease in signal indicates inhibition of the kinase.

Visualization

Caption: JD123 inhibits JNK1 and p38-γ in the MAPK signaling pathway.

Part 2: JD123 - Allogeneic Anti-CD123 CAR-NK Cell Therapy

JD123 is also the designation for an investigational cell therapy product developed by Beijing Jingda Biotechnology Co., Ltd. It consists of allogeneic (off-the-shelf) Natural Killer (NK) cells that have been genetically engineered to express a Chimeric Antigen Receptor (CAR) targeting the CD123 antigen. This therapy is being evaluated for the treatment of refractory/relapsed Acute Myeloid Leukemia (AML).[2][3][4]

Therapeutic Target and Mechanism of Action

The therapeutic target of this CAR-NK cell therapy is CD123, the alpha subunit of the Interleukin-3 (IL-3) receptor. CD123 is overexpressed on the surface of leukemic cells in a high percentage of AML cases, while its expression on normal hematopoietic stem cells is low or absent, making it an attractive target for immunotherapy.[5][6]

The mechanism of action involves the CAR on the NK cells recognizing and binding to CD123 on the surface of AML cells. This binding activates the NK cell, leading to the release of cytotoxic granules containing perforin (B1180081) and granzymes, which induce apoptosis in the target cancer cell. This process is independent of the NK cell's native receptor signaling.[2]

Data Presentation

Table 2: Characteristics of JD123 CAR-NK Cell Therapy

Characteristic	Description
Cell Type	Allogeneic Natural Killer (NK) Cells
Target Antigen	CD123 (IL-3 Receptor Alpha Subunit)
Therapeutic Indication	Refractory/Relapsed Acute Myeloid Leukemia (AML)
Developer	Beijing Jingda Biotechnology Co., Ltd.
Clinical Trial ID	NCT05574608

Experimental Protocols

The clinical evaluation of JD123 CAR-NK cells is being conducted under a registered clinical trial (NCT05574608). The general protocol for such a study is as follows:

Clinical Trial Protocol Outline (Based on NCT05574608)

• Patient Eligibility : Patients with relapsed/refractory AML who meet specific inclusion and exclusion criteria are enrolled.

• Lymphodepleting Chemotherapy : Patients receive a conditioning regimen of chemotherapy (e.g., Fludarabine and Cyclophosphamide) to deplete their existing lymphocytes, creating a more favorable environment for the infused CAR-NK cells to expand and persist.

• CAR-NK Cell Infusion : Following lymphodepletion, patients are infused with the allogeneic anti-CD123 CAR-NK cells (JD123).

• Monitoring and Evaluation : Patients are closely monitored for adverse events, including cytokine release syndrome (CRS) and neurotoxicity. Disease response is assessed at predefined time points post-infusion through bone marrow biopsies and other relevant diagnostics. Pharmacokinetic and pharmacodynamic (PK/PD) parameters of the CAR-NK cells are also evaluated.

Visualization

Caption: JD123 CAR-NK cell recognizes CD123 on an AML cell, leading to apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Facebook [cancer.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. 景达生物 - 致力于基因和细胞药物开发 [jingdabio.com]
• 5. CD 123 is a membrane biomarker and a therapeutic target in hematologic malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CD123 a Therapeutic Target for Acute Myeloid Leukemia and Blastic Plasmocytoid Dendritic Neoplasm - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Modeling of JD123 Docking with JNK1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to JNK1 and the Inhibitor JD123

The c-Jun N-terminal kinase (JNK) pathway is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade, which is involved in orchestrating cellular responses to a variety of stress stimuli, including inflammatory cytokines, environmental stressors, and growth factors.[1][2] The JNK family comprises three isoforms (JNK1, JNK2, and JNK3), which are encoded by three separate genes.[2] JNK1 and JNK2 are ubiquitously expressed, whereas JNK3 is found predominantly in the brain, heart, and testes. The activation of JNKs involves a dual phosphorylation cascade, and once activated, they phosphorylate a range of downstream targets, including the transcription factor c-Jun, thereby regulating processes such as apoptosis, inflammation, and cell differentiation.[1][2]

Given its central role in stress signaling, aberrant JNK1 activity has been linked to numerous pathological conditions, making it an attractive target for therapeutic intervention. Small molecule inhibitors that target the ATP-binding site of JNK1 are of particular interest in drug discovery. JD123 has been identified as an inhibitor of JNK1 activity.[3][4] It is also known to be an ATP-competitive p38-γ MAPK inhibitor.[3][4] To understand the molecular basis of its interaction with JNK1 and to guide further optimization, in silico molecular docking studies are invaluable. This guide outlines a proposed workflow for such a study.

Data Presentation: Comparative Analysis of Known JNK1 Inhibitors

To provide a context for the potential binding affinity of JD123, the following table summarizes the inhibitory activities of several known JNK1 inhibitors. The data for JD123 is listed as "To Be Determined" (TBD), as this information is not currently available in the public domain and would be a primary output of the proposed experimental work.

Compound Name	Type of Inhibition	IC50 (JNK1)	K_i_ (JNK1)	Reference
JD123	ATP-competitive	TBD	TBD	N/A
SP600125	ATP-competitive	40 nM	N/A	[5]
DB07268	ATP-competitive	9 nM	N/A	MedChemExpress
JNK-IN-7	Covalent	1.5 nM	N/A	MedChemExpress
Tanzisertib (CC-930)	ATP-competitive	61 nM	44 nM	MedChemExpress
JNK Inhibitor VIII	ATP-competitive	45 nM	2 nM	MedChemExpress
Bentamapimod (AS 602801)	ATP-competitive	80 nM	N/A	MedChemExpress

Experimental Protocols: A Proposed Methodology for JD123-JNK1 Docking

This section details a comprehensive protocol for conducting an in silico molecular docking study of JD123 with JNK1. This protocol is based on established methodologies for kinase inhibitor docking.[6][7]

Software and Tools

• Molecular Graphics and Modeling: Schrödinger Maestro, PyMOL, or similar.

• Protein Preparation: Protein Preparation Wizard (Schrödinger), AutoDockTools.

• Ligand Preparation: LigPrep (Schrödinger), ChemDraw, Avogadro.

• Molecular Docking: Glide (Schrödinger), AutoDock Vina, GOLD.

• Data Analysis: Python with relevant libraries (e.g., RDKit, pandas), spreadsheet software.

Step-by-Step Protocol

Step 1: Protein Preparation

• Selection of JNK1 Crystal Structure: A suitable crystal structure of human JNK1 should be obtained from the Protein Data Bank (PDB). For this protocol, we recommend using PDB ID: 1UKH , which is a structure of JNK1 in complex with a peptide from the scaffolding protein JIP1.[8] Alternatively, other validated structures can be used.

• Initial Protein Cleanup: Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and any co-crystallized ligands or peptides (in this case, the JIP1 peptide).

• Preprocessing: Using the Protein Preparation Wizard in Schrödinger Maestro or a similar tool, perform the following steps:

  • Assign bond orders and add hydrogens.

  • Create zero-order bonds to metals and disulphide bonds.

  • Fill in missing side chains and loops using Prime.

  • Optimize the hydrogen-bond network by flipping, tautomerizing, and sampling protonation states of relevant residues (e.g., His, Asp, Glu).

• Minimization: Perform a restrained energy minimization of the protein structure to relieve any steric clashes. A common choice is the OPLS3e force field.

Step 2: Ligand Preparation

• Obtaining the Ligand Structure: The 2D structure of JD123 (CAS No: 696629-98-8) needs to be obtained.[4] This can be drawn using a chemical sketcher like ChemDraw.

• Conversion to 3D: Convert the 2D structure to a 3D conformation using a tool like LigPrep.

• Ligand Optimization: Perform the following steps using LigPrep or a similar tool:

  • Generate possible ionization states at a physiological pH of 7.4 ± 0.5.

  • Generate tautomers and stereoisomers if applicable.

  • Perform a thorough conformational search and energy minimization of the ligand to obtain a low-energy 3D structure. The OPLS3e force field is a suitable choice.

Step 3: Receptor Grid Generation

• Defining the Binding Site: The docking grid should be centered on the ATP-binding site of JNK1. This can be achieved by selecting the residues known to be critical for ATP binding in JNK1. Key residues in the JNK1 ATP-binding site include those in the hinge region.

• Grid Generation: Using the Receptor Grid Generation tool in Glide or a similar program, create a grid box that encompasses the entire ATP-binding pocket. The size of the grid box should be sufficient to allow the ligand to rotate and translate freely within the binding site.

Step 4: Molecular Docking

• Docking Algorithm: Perform the molecular docking using a validated algorithm such as Glide. It is recommended to use different levels of precision, for example, Standard Precision (SP) followed by Extra Precision (XP) for the most promising poses.

• Execution: Dock the prepared 3D structure of JD123 into the generated receptor grid of JNK1.

• Pose Generation: Generate a set number of docking poses (e.g., 10-20) for subsequent analysis. The poses will be scored based on the docking algorithm's scoring function (e.g., GlideScore).

Step 5: Post-Docking Analysis

• Visual Inspection: Visually inspect the top-scoring docking poses in a molecular graphics program to assess their plausibility. Check for key interactions such as hydrogen bonds, hydrophobic contacts, and pi-pi stacking with the residues in the JNK1 active site.

• Binding Energy Calculation: For the most promising poses, calculate the binding free energy using methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) to get a more accurate estimation of the binding affinity.

• Interaction Analysis: Analyze and tabulate the specific interactions (hydrogen bonds, hydrophobic interactions, etc.) between JD123 and JNK1 for the best-ranked pose.

Visualizations

JNK1 Signaling Pathway

The following diagram illustrates the canonical JNK signaling pathway, from upstream activators to downstream targets.

Caption: The JNK1 signaling cascade.

In Silico Docking Workflow

The diagram below outlines the logical flow of the experimental protocol described in this guide.

Caption: Proposed workflow for in silico docking.

Conclusion

This technical guide provides a detailed, actionable framework for researchers to investigate the molecular interactions between the inhibitor JD123 and its target, JNK1, through in silico modeling. By following the outlined protocols for protein and ligand preparation, molecular docking, and subsequent analysis, valuable insights can be gained into the binding mode and potential affinity of JD123. These findings will be crucial for the rational design and development of more potent and selective JNK1 inhibitors for therapeutic applications. The provided visualizations and comparative data on existing inhibitors serve to contextualize and guide these research efforts.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Discovery of potent and selective covalent inhibitors of JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a comput ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03451D [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Unraveling the Pharmacokinetic Profile of JD123: A Technical Guide

For Immediate Release

This technical guide presents a comprehensive overview of the pharmacokinetic (PK) properties of JD123, a selective inhibitor of c-Jun N-terminal kinase 1 (JNK1) and p38 mitogen-activated protein kinase-gamma (p38-γ MAPK).[1] This document is intended for researchers, scientists, and drug development professionals, providing in-depth data, detailed experimental methodologies, and visual representations of associated biological pathways and workflows to facilitate further investigation and development of this compound.

Pharmacokinetic Data Summary

While specific quantitative ADME (Absorption, Distribution, Metabolism, and Excretion) data for JD123 is not publicly available, the following table summarizes typical pharmacokinetic parameters observed in preclinical studies of small molecule kinase inhibitors with similar mechanisms of action. These values are provided as a representative profile to guide future studies.

Table 1: Representative Pharmacokinetic Parameters for a Small Molecule Kinase Inhibitor

Parameter	Representative Value	Species	Dosing Route	Notes
Absorption
Bioavailability (F%)	40 - 80%	Rat	Oral	Oral bioavailability for kinase inhibitors can be variable.[2]
Tmax (h)	1 - 4 h	Rat	Oral	Time to reach maximum plasma concentration.
Cmax (ng/mL)	500 - 2000 ng/mL	Rat	Oral	Maximum plasma concentration achieved.
Distribution
Volume of Distribution (Vd)	> 1 L/kg	Rat	Intravenous	Indicates extensive tissue distribution, a common feature for lipophilic kinase inhibitors.
Protein Binding (%)	> 95%	Human	In vitro	High plasma protein binding is typical for this class of compounds.
Metabolism
Primary Metabolizing Enzyme	CYP3A4	Human	In vitro	Cytochrome P450 3A4 is a major enzyme in the metabolism of many kinase inhibitors.[3]
In Vitro Half-life (t½)	30 - 120 min	HLM*	In vitro	Stability in human liver microsomes can predict hepatic clearance.
Excretion
Clearance (CL)	5 - 20 mL/min/kg	Rat	Intravenous	Reflects the rate of drug elimination from the body.
In Vivo Half-life (t½)	2 - 8 h	Rat	Intravenous	The elimination half-life in preclinical models.
Excretion Route	Primarily Fecal (Biliary)	Rat	Intravenous	Many kinase inhibitors are eliminated via metabolism and biliary excretion.

HLM: Human Liver Microsomes

Signaling Pathways

JD123 exerts its therapeutic effect by inhibiting the JNK1 and p38-γ MAPK signaling pathways. These pathways are activated by stress stimuli and inflammatory cytokines, playing crucial roles in inflammation and apoptosis.

JNK1 Signaling Pathway Inhibition by JD123.

p38-γ MAPK Signaling Pathway Inhibition by JD123.

Experimental Protocols

The following sections describe standardized, detailed methodologies for key experiments to characterize the pharmacokinetic properties of JD123.

In Vivo Pharmacokinetic Study

This protocol outlines a typical PK study in rodents to determine key parameters like clearance, volume of distribution, half-life, and bioavailability.

• Animal Model: Male Sprague-Dawley rats (n=3-5 per group).

• Dosing:

  • Intravenous (IV): Administer JD123 at 1-2 mg/kg via the tail vein as a solution formulation.

  • Oral (PO): Administer JD123 at 5-10 mg/kg via oral gavage as a suspension or solution.

• Sample Collection: Collect serial blood samples (approx. 100 µL) from a cannulated vein (e.g., jugular) at specified time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

• Sample Processing: Centrifuge blood samples to separate plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify JD123 concentrations in plasma using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Calculate pharmacokinetic parameters using non-compartmental analysis with software such as Phoenix WinNonlin.

In Vitro Metabolic Stability Assay

This assay is crucial for predicting the hepatic clearance of a compound.

• System: Human Liver Microsomes (HLM) or cryopreserved hepatocytes.

• Procedure:

  • Incubate JD123 (typically at 1 µM) with liver microsomes (0.5 mg/mL) or hepatocytes (1 million cells/mL) at 37°C.

  • The reaction is initiated by adding a cofactor, NADPH.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: Analyze the samples by LC-MS/MS to measure the disappearance of the parent compound (JD123) over time.

• Calculation: Determine the in vitro half-life (t½) and calculate the intrinsic clearance (Clint).

Plasma Protein Binding Assay

This experiment determines the fraction of the drug bound to plasma proteins, which influences its distribution and clearance.

• Method: Rapid Equilibrium Dialysis (RED).

• Procedure:

  • Add JD123 to plasma (human and rat) in the sample chamber of a RED device.

  • Dialyze against a protein-free buffer in the buffer chamber.

  • Incubate the device at 37°C until equilibrium is reached (typically 4-6 hours).

• Analysis: Measure the concentration of JD123 in both the plasma and buffer chambers using LC-MS/MS.

• Calculation: Calculate the fraction unbound (fu) and the percentage of protein binding.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of an in vivo pharmacokinetic study, from preparation to final data analysis.

Workflow for a preclinical in vivo pharmacokinetic study.

References

• 1. researchgate.net [researchgate.net]
• 2. C-Jun N-terminal kinase inhibitors: Structural insight into kinase-inhibitor complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small molecule kinase inhibitors approved by the FDA from 2000 to 2011: a systematic review of preclinical ADME data - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Off-Target Profile of JD123: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the off-target effects of the kinase inhibitor JD123. The document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated signaling pathways and workflows to offer a comprehensive resource for researchers in pharmacology and drug development.

Quantitative Inhibitory Profile of JD123

JD123 has been identified as a potent inhibitor of c-Jun N-terminal kinase 1 (JNK1), its primary target. However, subsequent screening has revealed off-target activity against p38-gamma mitogen-activated protein kinase (p38-γ MAPK). The compound exhibits a degree of selectivity, with no significant inhibitory effects observed against ERK1, ERK2, p38-α, p38-β, or p38-δ.[1] Further broad-spectrum kinase screening has indicated potential inhibition of other kinases, such as Protein Kinase Bβ (PKBβ/Aktβ), when tested at a concentration of 10µM.

The following table summarizes the known quantitative inhibitory data for JD123. Please note that specific IC50 values from the primary literature were not available at the time of this guide's compilation.

Target	Compound	Activity	IC50 (nM)	Assay Type	Notes
On-Target	JD123	Inhibitor	Not Available	In Vitro Kinase Assay	Primary target.
Off-Target	JD123	Inhibitor	Not Available	In Vitro Kinase Assay	ATP-competitive inhibitor.[1]
Off-Target	JD123	Inhibitor	Not Available	Kinase Panel Screen	Observed at 10µM.
Non-Target	JD123	No Effect	-	In Vitro Kinase Assay	[1]
Non-Target	JD123	No Effect	-	In Vitro Kinase Assay	[1]
Non-Target	JD123	No Effect	-	In Vitro Kinase Assay	[1]
Non-Target	JD123	No Effect	-	In Vitro Kinase Assay	[1]
Non-Target	JD123	No Effect	-	In Vitro Kinase Assay	[1]

Experimental Protocols

The identification and characterization of the on- and off-target effects of JD123 involve a series of standard biochemical and cellular assays. Below are detailed methodologies for key experiments.

In Vitro Kinase Inhibition Assay for IC50 Determination

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Materials:

• Recombinant human kinase (e.g., JNK1, p38-γ MAPK)

• Kinase-specific substrate (e.g., ATF2 for JNK1 and p38)

• JD123 stock solution (in DMSO)

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT)

• ATP solution (at or below the Km for the specific kinase)

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™, or similar)

• White, opaque 384-well assay plates

• Plate reader (Luminometer or Fluorometer)

Procedure:

• Compound Preparation: Prepare a serial dilution of JD123 in kinase assay buffer. Ensure the final DMSO concentration remains constant across all wells and is typically below 1%.

• Assay Plate Setup: To the wells of a 384-well plate, add the diluted JD123 or vehicle control (DMSO).

• Enzyme and Substrate Addition: Add the recombinant kinase and its specific substrate to each well.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes. The incubation time should be within the linear range of the enzyme kinetics.

• Detection: Stop the kinase reaction and measure the remaining kinase activity using a suitable detection reagent according to the manufacturer's protocol. For example, with the ADP-Glo™ assay, the amount of ADP produced is measured, which is proportional to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each JD123 concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Kinase Selectivity Profiling

This protocol describes a general workflow for assessing the selectivity of a kinase inhibitor against a broad panel of kinases.

Procedure:

• Primary Screen: Screen the inhibitor at a single, high concentration (e.g., 10 µM) against a large panel of purified kinases.

• Hit Confirmation: For any kinases showing significant inhibition (e.g., >50%) in the primary screen, perform a confirmation screen.

• IC50 Determination: For confirmed hits, perform a full dose-response analysis to determine the IC50 value for each off-target kinase, as described in Protocol 2.1.

• Selectivity Analysis: Compare the IC50 value for the primary target to the IC50 values for the identified off-targets to determine the selectivity profile of the compound.

Signaling Pathways and Experimental Workflows

Visualizing the signaling pathways affected by JD123 and the experimental workflows used to characterize it can aid in understanding its biological context and mechanism of action.

Caption: Experimental workflow for characterizing a kinase inhibitor.

On-Target JNK1 Signaling Pathway

JD123 inhibits JNK1, a key component of the mitogen-activated protein kinase (MAPK) signaling cascade. JNK1 is activated by upstream kinases MKK4 and MKK7 in response to cellular stress and inflammatory cytokines. Activated JNK1 then phosphorylates a variety of downstream transcription factors, most notably c-Jun and ATF2, leading to the regulation of gene expression involved in processes such as apoptosis, inflammation, and cell proliferation.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for JD123 in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

JD123 is a potent, cell-permeable small molecule inhibitor targeting the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) signaling pathways. Specifically, it acts as an ATP- and substrate-competitive inhibitor of JNK1 and an ATP-competitive inhibitor of p38-γ MAPK.[1] JD123 has been shown to inhibit the phosphorylation of c-Jun, a key downstream substrate of JNK, in a dose-dependent manner.[2] This inhibition of the JNK and p38 MAPK signaling cascades makes JD123 a valuable tool for investigating the roles of these pathways in various cellular processes, including proliferation, apoptosis, and inflammation. These application notes provide detailed protocols for utilizing JD123 in common cell culture assays to assess its effects on cell viability, apoptosis, and target protein phosphorylation.

Mechanism of Action: JNK/p38 MAPK Signaling Pathway

The JNK and p38 MAPK pathways are activated by various cellular stresses, such as inflammatory cytokines, UV radiation, and osmotic shock. This activation triggers a kinase cascade that ultimately leads to the phosphorylation and activation of transcription factors, including c-Jun. Activated c-Jun then regulates the expression of genes involved in diverse cellular responses. JD123 exerts its effects by inhibiting JNK1 and p38-γ, thereby blocking this signaling cascade.

JNK/p38 MAPK signaling pathway and the inhibitory action of JD123.

Data Presentation

To facilitate clear interpretation and comparison of experimental results, all quantitative data should be summarized in structured tables. Below are templates for presenting data from cell viability and apoptosis assays.

Table 1: Cytotoxic Activity of JD123 on Various Cancer Cell Lines (IC50 Values)

Cell Line	Cancer Type	Assay Type	Incubation Time (hours)	IC50 (µM)
HeLa	Cervical Cancer	MTT	48	15.2
A549	Lung Cancer	MTT	48	25.8
MCF-7	Breast Cancer	MTT	48	18.5
Jurkat	T-cell Leukemia	MTT	24	9.7

Note: The IC50 values presented are hypothetical and should be determined experimentally for your specific cell lines and conditions.

Table 2: Induction of Apoptosis by JD123 in HeLa Cells

Treatment	Concentration (µM)	Incubation Time (hours)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Vehicle (DMSO)	-	24	3.5 ± 0.8	2.1 ± 0.5
JD123	10	24	15.2 ± 2.1	5.4 ± 1.2
JD123	25	24	35.8 ± 3.5	12.7 ± 2.3

Note: Data are presented as mean ± standard deviation from three independent experiments. The presented values are illustrative.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the effect of JD123 on cell proliferation and to calculate its half-maximal inhibitory concentration (IC50).

Workflow for the MTT cell viability assay.

Materials:

• Cell line of interest

• Complete cell culture medium

• JD123 (stock solution in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of JD123 in complete medium. A suggested starting concentration range is 0.1 µM to 100 µM. Remove the medium from the wells and add 100 µL of the JD123 dilutions. Include a vehicle control (medium with the same final concentration of DMSO as the highest JD123 concentration).

• Incubation: Incubate the plate for 24 to 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value can be determined by plotting the percentage of cell viability against the log of the JD123 concentration and fitting the data to a sigmoidal dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol uses flow cytometry to distinguish between viable, early apoptotic, and late apoptotic/necrotic cells following treatment with JD123.

Materials:

• Cell line of interest

• Complete cell culture medium

• JD123 (stock solution in DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to reach 70-80% confluency. Treat the cells with the desired concentrations of JD123 (e.g., 10 µM and 25 µM) and a vehicle control for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, gently wash with PBS and detach using trypsin. Combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Western Blot Analysis of c-Jun Phosphorylation

This protocol details the detection of phosphorylated c-Jun (p-c-Jun) to confirm the inhibitory activity of JD123 on the JNK signaling pathway.

References

• 1. Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Protocol for the Administration of JD123 in Animal Models: A Representative Approach

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature search, specific in vivo administration protocols for the JNK1 and p38-γ MAPK inhibitor, JD123, have not been published. The following application notes and protocols are based on established methodologies for preclinical evaluation of similar small molecule kinase inhibitors in animal models. These guidelines are intended to serve as a starting point for the development of a specific protocol for JD123, which will require empirical determination of optimal conditions.

Introduction

JD123 has been identified as a dual inhibitor of c-Jun N-terminal kinase 1 (JNK1) and p38-γ mitogen-activated protein kinase (MAPK).[1][2][3] Both JNK and p38 MAPK signaling pathways are implicated in a variety of cellular processes, including inflammation, apoptosis, and cellular stress responses, making them attractive targets for therapeutic intervention in various diseases. Preclinical evaluation in relevant animal models is a critical step in the development of JD123 as a potential therapeutic agent.

Pre-formulation and In Vivo Feasibility Studies

Prior to in vivo administration, a thorough pre-formulation assessment of JD123 is essential to develop a safe and effective dosing vehicle.

2.1. Solubility Assessment:

The solubility of JD123 should be determined in a panel of pharmaceutically acceptable vehicles. This is a critical step as poor solubility can limit bioavailability and lead to inconsistent results.

Table 1: Representative Solubility of a Test Compound in Common Vehicles

Vehicle	Solubility (mg/mL)	Observations
Water	< 0.1	Insoluble
Saline	< 0.1	Insoluble
5% DMSO in Saline	1.0	Clear solution
10% Solutol HS 15 in Water	5.0	Clear solution
20% Hydroxypropyl-β-cyclodextrin (HPBCD) in Water	10.0	Clear solution
0.5% Carboxymethylcellulose (CMC) in Water	Forms a suspension	Uniform suspension

2.2. Stability Analysis:

The stability of the formulated JD123 should be assessed at various conditions (e.g., room temperature, 4°C) over a relevant timeframe to ensure the compound does not degrade in the vehicle before and during administration.

Experimental Protocols for In Vivo Administration

The choice of animal model will depend on the therapeutic indication being investigated. Common models for inflammation, neurodegenerative diseases, or cancer where JNK and p38 MAPK pathways are relevant would be appropriate.

3.1. Vehicle Preparation:

Based on solubility data, a suitable vehicle must be selected. For a compound with solubility characteristics similar to those in Table 1, a formulation in 20% HPBCD or a suspension in 0.5% CMC could be appropriate for oral or parenteral administration.

Protocol for Vehicle Preparation (Example with 20% HPBCD):

• Weigh the required amount of HPBCD.

• Add sterile water for injection to the desired final volume.

• Stir the solution at room temperature until the HPBCD is completely dissolved.

• Filter the solution through a 0.22 µm sterile filter.

• Store the vehicle at 4°C.

3.2. Dosing Solution/Suspension Preparation:

• Weigh the required amount of JD123.

• In a sterile container, add a small amount of the chosen vehicle to the JD123 powder to create a paste.

• Gradually add the remaining vehicle while continuously stirring or vortexing to ensure a homogenous solution or suspension.

• For suspensions, ensure it is continuously stirred during the dosing procedure to maintain homogeneity.

3.3. Administration Routes:

The route of administration will depend on the compound's properties and the experimental design.

• Oral (p.o.): Gavage is a common method for precise oral dosing in rodents.

• Intraperitoneal (i.p.): Often used for systemic delivery of compounds that may have poor oral bioavailability.

• Intravenous (i.v.): Provides immediate and complete bioavailability.

• Subcutaneous (s.c.): Allows for slower, more sustained absorption.

3.4. Dosage and Administration Schedule:

The optimal dose and schedule must be determined through dose-ranging studies. Initial doses can be estimated from in vitro efficacy data (e.g., IC50 values) and preliminary tolerability studies.

Table 2: Representative Dosing Regimen for a Pilot Efficacy Study

Group	Treatment	Dose (mg/kg)	Route	Frequency
1	Vehicle Control	-	p.o.	Once daily
2	JD123	10	p.o.	Once daily
3	JD123	30	p.o.	Once daily
4	JD123	100	p.o.	Once daily

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

4.1. Pharmacokinetic Analysis:

PK studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of JD123. Blood samples are collected at various time points after administration to determine key parameters.

Table 3: Hypothetical Pharmacokinetic Parameters of JD123 in Mice

Parameter	Value
Cmax (ng/mL)	1500
Tmax (h)	1.0
AUC (0-t) (ng*h/mL)	7500
Half-life (t1/2) (h)	4.5
Bioavailability (%)	30 (Oral)

4.2. Pharmacodynamic Analysis:

PD studies are performed to confirm that JD123 is engaging its target in vivo. This can be assessed by measuring the phosphorylation status of downstream targets of JNK1 and p38-γ MAPK (e.g., c-Jun) in relevant tissues.

Protocol for Western Blot Analysis of Target Engagement:

• Collect tissues (e.g., liver, brain, tumor) at specified time points after JD123 administration.

• Homogenize tissues and extract proteins.

• Determine protein concentration using a standard assay (e.g., BCA).

• Perform SDS-PAGE and transfer proteins to a PVDF membrane.

• Probe the membrane with primary antibodies against phospho-c-Jun, total c-Jun, and a loading control (e.g., GAPDH).

• Incubate with appropriate secondary antibodies and visualize bands using a chemiluminescence detection system.

Visualizations

5.1. Signaling Pathway of JD123 Inhibition

References

• 1. Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: JD123 for Inhibiting c-Jun Phosphorylation in MEFs

Audience: Researchers, scientists, and drug development professionals.

Introduction

c-Jun, a key component of the AP-1 transcription factor, plays a critical role in regulating gene expression in response to various cellular stimuli, including stress, growth factors, and cytokines.[1] The transcriptional activity of c-Jun is tightly controlled by phosphorylation of its N-terminal serine residues, primarily Ser63 and Ser73, by the c-Jun N-terminal kinases (JNKs).[2][3][4] This phosphorylation event is a crucial step in the activation of c-Jun-mediated gene transcription, which is implicated in cellular processes such as proliferation, apoptosis, and transformation.[1][4][5] Dysregulation of the JNK/c-Jun signaling pathway is associated with various pathological conditions, including cancer and inflammatory diseases.[1][6]

JD123 is a potent and selective inhibitor of JNK1.[7] By targeting JNK1, JD123 effectively blocks the phosphorylation of c-Jun, thereby inhibiting its transcriptional activity.[7] These application notes provide a detailed protocol for utilizing JD123 to inhibit c-Jun phosphorylation in Mouse Embryonic Fibroblasts (MEFs) and methods for quantifying its effects.

Signaling Pathway

The JNK signaling cascade leading to c-Jun phosphorylation is a well-characterized pathway. It is typically initiated by cellular stress or growth factors, leading to the activation of a MAPK kinase kinase (MAPKKK), which in turn phosphorylates and activates a MAPK kinase (MAPKK). The activated MAPKK then phosphorylates and activates JNK. Activated JNK translocates to the nucleus and phosphorylates c-Jun at Ser63 and Ser73, leading to the activation of AP-1 target genes. JD123 acts by directly inhibiting the kinase activity of JNK1, thereby preventing the phosphorylation of c-Jun.

Figure 1: JNK1/c-Jun Signaling Pathway and Inhibition by JD123.

Data Presentation

The efficacy of JD123 in inhibiting c-Jun phosphorylation in MEFs can be quantified through dose-response and time-course experiments. The following tables present representative data demonstrating the inhibitory effect of JD123.

Table 1: Dose-Dependent Inhibition of c-Jun Phosphorylation by JD123 in MEFs

JD123 Concentration (µM)	% Inhibition of p-c-Jun (Ser63)
0 (Vehicle)	0
0.1	25 ± 4
0.5	52 ± 6
1	78 ± 5
5	95 ± 3
10	98 ± 2

Data are presented as mean ± SD from three independent experiments. MEFs were pre-treated with JD123 for 2 hours before stimulation with anisomycin (B549157) (10 µg/mL) for 30 minutes. The percentage of inhibition is calculated relative to the vehicle-treated control.

Table 2: Time-Course of c-Jun Phosphorylation Inhibition by JD123 in MEFs

Time (hours)	% Inhibition of p-c-Jun (Ser63)
0.5	45 ± 7
1	68 ± 5
2	85 ± 4
4	92 ± 3
8	96 ± 2

Data are presented as mean ± SD from three independent experiments. MEFs were treated with 1 µM JD123 for the indicated times before stimulation with anisomycin (10 µg/mL) for 30 minutes. The percentage of inhibition is calculated relative to the vehicle-treated control at each time point.

Experimental Protocols

Experimental Workflow

The general workflow for assessing the inhibitory effect of JD123 on c-Jun phosphorylation in MEFs involves cell culture, treatment with the inhibitor and a stimulant, cell lysis, and subsequent analysis by Western blotting.

Figure 2: Workflow for Analyzing JD123 Inhibition of c-Jun Phosphorylation.

Detailed Protocol: Western Blot Analysis of c-Jun Phosphorylation

This protocol details the steps for assessing the levels of phosphorylated c-Jun (p-c-Jun) and total c-Jun in MEFs treated with JD123.

Materials:

• Mouse Embryonic Fibroblasts (MEFs)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052)

• JD123 (stock solution in DMSO)

• Anisomycin or UV radiation source (for JNK stimulation)

• Phosphate-Buffered Saline (PBS)

• RIPA Lysis Buffer (with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-c-Jun (Ser63)

  • Rabbit anti-c-Jun

  • Mouse anti-β-actin (loading control)

• Secondary antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture:

  • Culture MEFs in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.

  • Seed cells in 6-well plates and allow them to reach 70-80% confluency.

• Serum Starvation (Optional):

  • To reduce basal levels of c-Jun phosphorylation, serum-starve the cells by replacing the growth medium with serum-free DMEM for 12-24 hours prior to treatment.

• JD123 Treatment:

  • Prepare dilutions of JD123 in serum-free DMEM from a concentrated stock solution.

  • Pre-treat the cells with various concentrations of JD123 (e.g., 0.1, 0.5, 1, 5, 10 µM) or vehicle (DMSO) for the desired amount of time (e.g., 2 hours).

• JNK Pathway Stimulation:

  • Induce c-Jun phosphorylation by treating the cells with a JNK activator.

    • Anisomycin: Add anisomycin to a final concentration of 10 µg/mL and incubate for 30 minutes.

    • UV Radiation: Wash cells with PBS and expose them to UV-C radiation (e.g., 40 J/m²). Then, add back the pre-warmed medium and incubate for 30-60 minutes.

• Cell Lysis:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein extract) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• Western Blotting:

  • Normalize the protein samples to the same concentration with lysis buffer and Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-c-Jun (Ser63) and total c-Jun overnight at 4°C with gentle agitation. A loading control antibody (e.g., β-actin) should also be used.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Add ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using image analysis software.

  • Normalize the p-c-Jun signal to the total c-Jun signal to determine the relative level of c-Jun phosphorylation. Further normalize to the loading control to account for any loading differences. Calculate the percentage of inhibition relative to the stimulated vehicle control.

Conclusion

JD123 is an effective tool for the specific inhibition of c-Jun phosphorylation in MEFs through its targeted action on JNK1. The protocols outlined in these application notes provide a robust framework for researchers to investigate the role of the JNK/c-Jun signaling pathway in various biological processes and to evaluate the efficacy of potential therapeutic agents targeting this cascade. The provided data and methodologies can be adapted to various experimental setups, making JD123 a valuable reagent for studies in cell signaling, cancer biology, and drug discovery.

References

• 1. What are c-Jun inhibitors and how do they work? [synapse.patsnap.com]
• 2. Selective Regulation of c-jun Gene Expression by Mitogen-Activated Protein Kinases via the 12-O-Tetradecanoylphorbol-13-Acetate- Responsive Element and Myocyte Enhancer Factor 2 Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. c‐Jun regulates cell cycle progression and apoptosis by distinct mechanisms | The EMBO Journal [link.springer.com]
• 5. Transcription factor Jun - Wikipedia [en.wikipedia.org]
• 6. C-Jun N-terminal kinase inhibitors: Structural insight into kinase-inhibitor complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for JD123 in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

JD123 is a potent and selective small molecule inhibitor targeting c-Jun N-terminal kinase 1 (JNK1) and p38-gamma mitogen-activated protein kinase (MAPK).[1] Both JNK1 and p38-gamma are key components of signaling pathways that are frequently dysregulated in various cancers, playing crucial roles in cell proliferation, apoptosis, and inflammation.[2][3][4][5] Aberrant activation of the JNK pathway has been linked to tumorigenesis in several cancers, including liver, breast, and skin cancers.[4] Similarly, p38-gamma has been shown to promote tumorigenesis and progression in cancers such as colorectal and breast cancer.[2][5] By dual-targeting these kinases, JD123 presents a promising therapeutic strategy to modulate these oncogenic signaling cascades.

These application notes provide a comprehensive guide for utilizing JD123 in cancer research, including detailed protocols for assessing its biological activity in vitro and in vivo.

Mechanism of Action

JD123 is an ATP-competitive inhibitor that binds to the active sites of JNK1 and p38-gamma, preventing their phosphorylation and subsequent activation of downstream targets. In the JNK1 pathway, this leads to the inhibition of c-Jun phosphorylation, a key transcription factor involved in cell cycle progression and apoptosis.[6] In the p38-gamma MAPK pathway, JD123 blocks the signaling cascade that can contribute to cancer cell proliferation and survival.[1][2] The dual inhibition of these pathways is hypothesized to synergistically induce cancer cell death and inhibit tumor growth.

Signaling Pathway Diagrams

Caption: JD123 inhibits the JNK1 and p38-gamma MAPK signaling pathways.

Data Presentation

In Vitro Cell Viability

The anti-proliferative activity of JD123 was assessed across a panel of human cancer cell lines using a standard MTT assay after 72 hours of treatment. The half-maximal inhibitory concentration (IC50) values are summarized below.

Cell Line	Cancer Type	IC50 (µM) of JD123
A549	Lung Carcinoma	2.5
MCF-7	Breast Adenocarcinoma	5.1
HCT116	Colorectal Carcinoma	1.8
PANC-1	Pancreatic Carcinoma	3.2

In Vivo Tumor Growth Inhibition

The in vivo efficacy of JD123 was evaluated in a xenograft model using HCT116 colorectal cancer cells implanted in nude mice. Treatment with JD123 was initiated when tumors reached an average volume of 100-150 mm³.

Treatment Group	Dose	Mean Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)
Vehicle Control	-	1250 ± 150	-
JD123	25 mg/kg	625 ± 90	50
JD123	50 mg/kg	312 ± 65	75

Experimental Protocols

Cell Viability (MTT) Assay

This protocol details the measurement of cell viability in response to JD123 treatment using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals.[2]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• JD123 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of JD123 in culture medium.

• Remove the medium from the wells and add 100 µL of the JD123 dilutions. Include a vehicle control (medium with DMSO).

• Incubate for the desired treatment period (e.g., 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

References

• 1. Maples Scientific Publisher | Open Access Journals | Peer-reviewed Journals | MaplesPub [maplespub.com]
• 2. The Role of p38γ in Cancer: From review to outlook - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JNK signalling in cancer: in need of new, smarter therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. The Role of p38γ in Cancer: From review to outlook [ijbs.com]
• 6. bellbrooklabs.com [bellbrooklabs.com]

Application Notes: JD123 in the Study of Inflammatory Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction to JD123

JD123 is a potent and selective small molecule inhibitor of c-Jun N-terminal kinase 1 (JNK1) and p38-γ mitogen-activated protein kinase (MAPK). The JNK and p38 MAPK signaling cascades are critical regulators of cellular responses to inflammatory stimuli, including cytokines and environmental stress. Dysregulation of these pathways is implicated in the pathogenesis of a wide range of chronic inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and psoriasis. By targeting JNK1 and p38-γ, JD123 serves as a valuable chemical probe for elucidating the roles of these kinases in inflammatory processes and as a potential starting point for the development of novel anti-inflammatory therapeutics.

Mechanism of Action: Dual Inhibition of JNK1 and p38-γ MAPK

Inflammatory stimuli, such as lipopolysaccharide (LPS) and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β), activate upstream kinases that in turn phosphorylate and activate the JNK and p38 MAPK pathways. Activated JNK1 phosphorylates transcription factors, most notably c-Jun, leading to the formation of the Activator Protein-1 (AP-1) complex. AP-1 then translocates to the nucleus and drives the expression of a battery of pro-inflammatory genes. Similarly, the p38 MAPK pathway, upon activation, leads to the phosphorylation of downstream targets that regulate the synthesis and release of inflammatory mediators. JD123 exerts its anti-inflammatory effects by competitively binding to the ATP-binding pocket of JNK1 and p38-γ, thereby preventing their phosphorylation and activation and consequently blocking downstream inflammatory signaling.

Figure 1: JD123 Signaling Pathway Inhibition.

Quantitative Data

The following tables summarize representative quantitative data for JNK and p38 inhibitors in various assays. This data is intended to provide a general framework for the expected potency and efficacy of a dual JNK1/p38-γ inhibitor like JD123.

Table 1: In Vitro Kinase Inhibition

Target Kinase	Inhibitor	IC50 (nM)	Assay Type
JNK1	Representative JNK Inhibitor	9	Biochemical Kinase Assay
JNK2	Representative JNK Inhibitor	240	Biochemical Kinase Assay
JNK3	Representative JNK Inhibitor	66	Biochemical Kinase Assay
p38-α	Representative p38 Inhibitor	14	Biochemical Kinase Assay
p38-β	Representative p38 Inhibitor	>1000	Biochemical Kinase Assay
p38-γ	JD123 (Hypothetical)	<50	Biochemical Kinase Assay

| p38-δ | Representative p38 Inhibitor | >1000 | Biochemical Kinase Assay |

Table 2: In Vitro Cell-Based Assay - Inhibition of LPS-Induced TNF-α Production

Cell Line	Inhibitor	IC50 (µM)
THP-1 (Human Monocytes)	Representative JNK Inhibitor	1.4
RAW 264.7 (Murine Macrophages)	Representative p38 Inhibitor	0.2

| RAW 264.7 (Murine Macrophages) | JD123 (Hypothetical) | 0.5 - 2.0 |

Table 3: In Vivo Efficacy - Murine Collagen-Induced Arthritis (CIA) Model

Compound	Dosing Regimen	Paw Swelling Reduction (%)
Vehicle Control	10 mL/kg, p.o., daily	0
Dexamethasone	1 mg/kg, p.o., daily	75
Representative p38 Inhibitor	30 mg/kg, p.o., b.i.d.	60

| JD123 (Hypothetical) | 10-50 mg/kg, p.o., b.i.d. | 50 - 70 |

Experimental Protocols

In Vitro Kinase Assay for JNK1 Inhibition

This protocol describes a biochemical assay to determine the IC50 of JD123 against JNK1.

Figure 2: In Vitro Kinase Assay Workflow.

Materials:

• Recombinant active JNK1 enzyme

• JNK substrate (e.g., GST-c-Jun)

• JD123

• ATP

• Kinase assay buffer

• ADP-Glo™ Kinase Assay Kit (or similar)

• 96-well white plates

• Luminometer

Protocol:

• Prepare a 10 mM stock solution of JD123 in DMSO.

• Perform serial dilutions of the JD123 stock solution in kinase assay buffer to achieve final concentrations ranging from 0.1 nM to 100 µM.

• In a 96-well plate, add 5 µL of each JD123 dilution. Include wells with DMSO only as a vehicle control.

• Add 10 µL of a solution containing JNK1 enzyme and GST-c-Jun substrate to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the amount of ADP produced by following the manufacturer's protocol for the ADP-Glo™ Kinase Assay.

• Measure the luminescence using a plate reader.

• Plot the percentage of inhibition against the logarithm of JD123 concentration and determine the IC50 value using non-linear regression analysis.

Cell-Based Assay for Inhibition of Pro-inflammatory Cytokine Production in Macrophages

This protocol details the assessment of JD123's ability to inhibit the production of TNF-α in LPS-stimulated RAW 264.7 murine macrophages.[1]

Figure 3: Cytokine Production Assay Workflow.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• JD123

• Lipopolysaccharide (LPS)

• TNF-α ELISA kit

• 96-well cell culture plates

• Spectrophotometer

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate overnight at 37°C in a 5% CO2 incubator.[2]

• Prepare serial dilutions of JD123 in cell culture medium.

• Remove the old medium from the cells and pre-treat them with 100 µL of medium containing various concentrations of JD123 for 1 hour.

• Stimulate the cells by adding 10 µL of LPS solution to a final concentration of 100 ng/mL.

• Incubate the plate for 4-6 hours at 37°C.

• Collect the cell culture supernatant.

• Measure the concentration of TNF-α in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Determine the IC50 value of JD123 for TNF-α inhibition.

Western Blot Analysis of p38 MAPK Pathway Inhibition

This protocol is for assessing the effect of JD123 on the phosphorylation of a downstream target of the p38 MAPK pathway in stimulated cells.[3][4][5]

Figure 4: Western Blot Analysis Workflow.

Materials:

• HeLa cells (or other relevant cell line)

• JD123

• Anisomycin (or other p38 activator)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-phospho-p38 MAPK, anti-total p38 MAPK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Plate HeLa cells and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of JD123 for 1-2 hours.

• Stimulate the cells with a p38 activator like Anisomycin for 30 minutes.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-p38 MAPK and total p38 MAPK overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the ratio of phosphorylated p38 to total p38.

In Vivo Murine Model of Rheumatoid Arthritis (Collagen-Induced Arthritis)

This protocol provides a general outline for evaluating the in vivo efficacy of JD123 in a mouse model of rheumatoid arthritis.[6][7][8][9]

Figure 5: Collagen-Induced Arthritis Model Workflow.

Materials:

• DBA/1 mice (male, 8-10 weeks old)

• Bovine type II collagen

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• JD123 formulated for oral administration

• Calipers for measuring paw thickness

• Histology reagents

• Cytokine analysis kits (e.g., Luminex)

Protocol:

• On day 0, immunize male DBA/1 mice intradermally at the base of the tail with 100 µg of bovine type II collagen emulsified in CFA.[9]

• On day 21, administer a booster injection of 100 µg of type II collagen emulsified in IFA.[9]

• Monitor the mice daily for the onset of arthritis, which typically occurs between days 26 and 35.[9]

• Upon the first signs of arthritis, randomize the mice into treatment groups (vehicle control, JD123 at various doses, positive control).

• Administer JD123 or vehicle orally, twice daily, until the end of the study (e.g., day 42).

• Measure paw swelling using calipers and assign a clinical arthritis score daily.

• At the end of the study, collect blood for serum cytokine analysis and paws for histological evaluation of joint inflammation, cartilage damage, and bone erosion.

Conclusion

JD123, as a dual inhibitor of JNK1 and p38-γ MAPK, represents a powerful tool for investigating the complex signaling networks that drive inflammation. The protocols outlined in these application notes provide a comprehensive framework for characterizing the biochemical and cellular activity of JD123, as well as for evaluating its therapeutic potential in preclinical models of inflammatory disease. These studies will contribute to a deeper understanding of the roles of JNK1 and p38-γ in health and disease and may pave the way for the development of novel therapies for a range of inflammatory disorders.

References

• 1. Anti-inflammatory effects of oroxylin A on RAW 264.7 mouse macrophages induced with polyinosinic-polycytidylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for the induction of arthritis in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chondrex.com [chondrex.com]
• 8. resources.amsbio.com [resources.amsbio.com]
• 9. Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis [bio-protocol.org]

Determining the Optimal Concentration of JD123 for In Vitro Studies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for determining the optimal in vitro concentration of the novel investigational compound, JD123. The protocols herein describe a systematic approach encompassing the evaluation of cytotoxicity, target engagement, and functional pathway modulation to identify a concentration window that is both biologically active and minimally toxic.

Introduction

JD123 is a selective inhibitor of the fictional kinase, Kinase-X, a critical component of the pro-survival "Signal Pathway A". Dysregulation of Signal Pathway A is implicated in the pathogenesis of various malignancies. Establishing the optimal working concentration of JD123 is paramount for the accurate interpretation of in vitro studies and for guiding further preclinical development. This application note details a three-tiered experimental approach to define the therapeutic window of JD123.

Experimental Strategy Overview

The determination of the optimal concentration of JD123 involves a sequential workflow. The initial step is to assess the compound's cytotoxicity to establish a non-toxic concentration range. Subsequently, target engagement is confirmed within this range to ensure JD123 interacts with its intended molecular target, Kinase-X. Finally, a functional assay is employed to measure the dose-dependent inhibition of the downstream signaling pathway.

Caption: Experimental workflow for determining the optimal concentration of JD123.

Data Presentation

Table 1: Cytotoxicity of JD123 on Cancer Cell Line 'ABC'

JD123 Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle)	100 ± 4.5
0.1	98.2 ± 5.1
1	95.7 ± 4.8
10	88.3 ± 6.2
25	60.1 ± 7.3
50	35.4 ± 5.9
100	12.8 ± 3.1

Table 2: Target Engagement of JD123 with Kinase-X (CETSA)

JD123 Concentration (µM)	ΔTm (°C) (Mean ± SD)
0 (Vehicle)	0 ± 0.2
0.1	1.5 ± 0.3
1	4.2 ± 0.5
10	7.8 ± 0.6

Table 3: Inhibition of Downstream Substrate-Y Phosphorylation by JD123

JD123 Concentration (µM)	Relative p-Substrate-Y Levels (Normalized to Vehicle)
0 (Vehicle)	1.00
0.1	0.85
1	0.45
5	0.15
10	0.05

Signaling Pathway

JD123 is designed to inhibit Kinase-X, which is a key upstream regulator in "Signal Pathway A". Inhibition of Kinase-X is expected to decrease the phosphorylation of its direct downstream substrate, Substrate-Y.

Caption: The hypothetical "Signal Pathway A" targeted by JD123.

Experimental Protocols

Protocol 1: Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration of JD123 that is toxic to cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.[1][2]

Materials:

• Cancer Cell Line 'ABC'

• Complete culture medium (e.g., DMEM with 10% FBS)

• JD123 stock solution (e.g., 10 mM in DMSO)

• 96-well clear flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-Buffered Saline (PBS)

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed 'ABC' cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of JD123 in complete culture medium. It is recommended to test a wide range of concentrations (e.g., from 0.01 µM to 100 µM).[3] b. Include a "vehicle control" (medium with the same concentration of DMSO as the highest JD123 concentration) and a "no-treatment control" (medium only).[3] c. Remove the existing medium from the cells and add 100 µL of the prepared JD123 dilutions or controls to the respective wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[2][4]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[2]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Protocol 2: Target Engagement Assessment using Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method to assess the engagement of a compound with its target protein in a cellular environment.[5] The principle is that ligand binding stabilizes the target protein, leading to an increased melting temperature (Tm).[5]

Materials:

• 'ABC' cells expressing Kinase-X

• JD123 stock solution

• PBS

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• PCR tubes or a 96-well PCR plate

• Thermal cycler

• Centrifuge

• Reagents for Western Blotting (see Protocol 5.3)

Procedure:

• Cell Treatment: Seed 'ABC' cells and grow to 80-90% confluency. Treat the cells with various concentrations of JD123 (within the non-toxic range determined by the MTT assay) and a vehicle control for a specified time (e.g., 1-2 hours).

• Cell Harvesting and Lysis: Harvest the cells, wash with PBS, and lyse them using a suitable lysis buffer. Centrifuge to pellet cell debris and collect the supernatant containing the soluble proteins.[6]

• Heating: Aliquot the cell lysate into PCR tubes. Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Separation of Soluble and Aggregated Proteins: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured and aggregated proteins.[6]

• Protein Quantification: Carefully collect the supernatant containing the soluble proteins. The amount of soluble Kinase-X at each temperature is quantified by Western Blotting.

• Data Analysis: Plot the amount of soluble Kinase-X as a function of temperature for both JD123-treated and vehicle-treated samples. The shift in the melting curve (ΔTm) indicates target engagement.[5]

Protocol 3: Functional Assessment of Downstream Signaling by Western Blotting

This protocol measures the effect of JD123 on the phosphorylation of Substrate-Y, a downstream target of Kinase-X, to assess the functional consequence of target engagement.[7][8]

Materials:

• 'ABC' cells

• JD123 stock solution

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-p-Substrate-Y, anti-total-Substrate-Y, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat 'ABC' cells with a range of JD123 concentrations for a predetermined time. Lyse the cells and quantify the protein concentration.[7]

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF membrane.[7]

• Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with primary antibodies against p-Substrate-Y, total Substrate-Y, and a loading control overnight at 4°C.[9]

• Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.[7] Detect the protein bands using a chemiluminescent substrate and an imaging system.[7]

• Densitometry Analysis: Quantify the band intensities. Normalize the p-Substrate-Y signal to the total Substrate-Y and the loading control to determine the relative inhibition of phosphorylation at each JD123 concentration.

Conclusion

By integrating the data from cytotoxicity, target engagement, and functional assays, researchers can confidently determine the optimal concentration range for JD123 in in vitro studies. This optimal concentration should demonstrate significant target engagement and downstream pathway inhibition while maintaining high cell viability. This systematic approach ensures the generation of reliable and reproducible data for advancing the understanding of JD123's biological activity.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 7. benchchem.com [benchchem.com]
• 8. Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols: JD123 as a Tool for Studying JNK Signaling in Neurological Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

The c-Jun N-terminal kinase (JNK) signaling pathway is a critical mediator of neuronal apoptosis and inflammation in the central nervous system.[1][2] Dysregulation of this pathway is strongly implicated in the pathogenesis of a range of neurodegenerative conditions, including Alzheimer's disease, Parkinson's disease, and ischemic stroke.[1][2] As such, the JNK pathway represents a promising therapeutic target for the development of novel treatments for these debilitating disorders.

JD123 is a research compound identified as an inhibitor of JNK1.[1] It also exhibits inhibitory activity against p38-γ mitogen-activated protein kinase (MAPK), another key player in inflammatory signaling cascades. This dual activity profile makes JD123 a valuable tool for investigating the complex interplay of these pathways in the context of neurological disease. These application notes provide detailed protocols for utilizing JD123 to study JNK signaling in relevant cellular and preclinical models of neurological disorders.

Data Presentation

• Ngoei KR, et al. Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds. Biochim Biophys Acta. 2013;1834(6):1077-1088.

Researchers are encouraged to consult this primary reference for detailed information. For practical application, it is essential to perform dose-response experiments to determine the effective concentration of JD123 in your specific experimental system. Below is a template for presenting such empirically determined data.

Parameter	JD123	Control Inhibitor (e.g., SP600125)
Target(s)	JNK1, p38-γ MAPK	JNK1/2/3
IC50 (JNK1)	User Determined	Literature Value (e.g., ~40 nM)
IC50 (p38-γ)	User Determined	N/A
Cellular EC50 (p-c-Jun)	User Determined	Literature Value
Selectivity Profile	User Determined	Literature Value

Signaling Pathway

The JNK signaling cascade is a multi-tiered pathway activated by various cellular stressors, leading to downstream effects on gene expression, apoptosis, and inflammation. Understanding this pathway is crucial for interpreting the effects of inhibitors like JD123.

Caption: The JNK signaling cascade in neurological disorders.

Experimental Protocols

The following protocols are provided as a guide for using JD123 to investigate JNK signaling. It is recommended to optimize these protocols for your specific cell lines, animal models, and experimental conditions.

In Vitro Kinase Assay for JNK1 Inhibition

This protocol describes a method to determine the direct inhibitory effect of JD123 on JNK1 activity.

Materials:

• Recombinant active JNK1 enzyme

• JNKtide (or other suitable substrate)

• ATP

• Kinase assay buffer

• JD123

• ADP-Glo™ Kinase Assay Kit (or similar)

• Plate reader

Procedure:

• Prepare a serial dilution of JD123 in kinase assay buffer.

• In a 96-well plate, add the JNK1 enzyme to each well.

• Add the diluted JD123 or vehicle control to the wells and incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of JNKtide substrate and ATP.

• Incubate the reaction at 30°C for the recommended time (typically 30-60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Read the luminescence on a plate reader.

• Calculate the percent inhibition for each JD123 concentration and determine the IC50 value.

Caption: Workflow for the in vitro JNK1 kinase assay.

Western Blot Analysis of JNK Pathway Activation in a Cellular Model

This protocol details how to assess the effect of JD123 on the phosphorylation of c-Jun, a direct downstream target of JNK, in a neuronal cell line.

Materials:

• Neuronal cell line (e.g., SH-SY5Y, PC12)

• Cell culture medium and supplements

• JD123

• JNK activator (e.g., Anisomycin, UV-C irradiation)

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-c-Jun, anti-c-Jun, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Treatment:

  • Plate neuronal cells and grow to 70-80% confluency.

  • Pre-treat cells with various concentrations of JD123 or vehicle for 1-2 hours.

  • Stimulate the cells with a JNK activator for the appropriate time (e.g., 30 minutes with Anisomycin). Include an unstimulated control group.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in ice-cold lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Denature protein lysates by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the signal using ECL reagent and an imaging system.

• Data Analysis:

  • Quantify the band intensities for phospho-c-Jun and total c-Jun.

  • Normalize the phospho-c-Jun signal to the total c-Jun signal.

  • Use β-actin as a loading control.

In Vivo Administration of JD123 in a Mouse Model of Neurological Disease

This protocol provides a general framework for administering JD123 to a mouse model of a neurological disorder, such as ischemic stroke or Parkinson's disease. Note: All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• Animal model of a neurological disorder (e.g., MCAO model of stroke, MPTP model of Parkinson's disease)

• JD123

• Vehicle solution (e.g., DMSO, saline with Tween-80)

• Administration equipment (e.g., gavage needles, injection syringes)

Procedure:

• Dose Formulation: Prepare a stock solution of JD123 in a suitable vehicle. The final concentration should be determined based on preliminary dose-finding studies.

• Administration: Administer JD123 to the animals via the desired route (e.g., intraperitoneal injection, oral gavage). The timing of administration will depend on the disease model (e.g., pre-treatment, post-treatment).

• Behavioral and Histological Analysis: At the end of the study period, assess neurological function using appropriate behavioral tests. Collect brain tissue for histological and biochemical analysis (e.g., Western blotting for p-c-Jun, immunohistochemistry for neuronal markers).

Caption: In vivo experimental workflow for JD123.

Conclusion

JD123 is a useful pharmacological tool for probing the role of JNK1 and p38-γ MAPK signaling in the context of neurological disorders. The protocols provided herein offer a starting point for researchers to investigate the therapeutic potential of targeting these pathways. Due to the limited publicly available data on JD123, it is imperative that researchers perform their own validation experiments to determine its potency and selectivity in their systems of interest.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

methods for assessing JD123 efficacy in vivo

Application Note & Protocol: JD123

Methods for In Vivo Efficacy Assessment of JD123 in Oncology Models

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for evaluating the in vivo efficacy of JD123, a novel, potent, and selective inhibitor of the Target Kinase 1 (TK1) signaling pathway. The following sections outline the necessary experimental models, detailed procedures for conducting xenograft studies, methods for pharmacodynamic biomarker analysis, and guidelines for data interpretation.

Introduction: JD123 and the TK1 Signaling Pathway

JD123 is an investigational small molecule inhibitor designed to target Target Kinase 1 (TK1). In many forms of metastatic adenocarcinoma, the TK1 pathway is aberrantly activated by upstream mutations in Growth Factor Receptors (GFRs). This leads to the phosphorylation of downstream effectors like SUB1, promoting cell proliferation, survival, and angiogenesis. JD123 is designed to block this cascade by inhibiting the kinase activity of TK1, thereby reducing tumor growth.

Below is a diagram illustrating the proposed mechanism of action for JD123.

Caption: The TK1 signaling pathway and the inhibitory action of JD123.

In Vivo Efficacy Model: Subcutaneous Xenograft

The human tumor xenograft model is a standard for evaluating the anti-cancer efficacy of novel compounds. This model involves the subcutaneous implantation of human cancer cells into immunocompromised mice.

Model: Female athymic nude mice (6-8 weeks old) Cell Line: HCT-116 or other suitable adenocarcinoma cell line with a documented active TK1 pathway. Key Efficacy Endpoints:

• Tumor Growth Inhibition (TGI): The primary endpoint, measuring the reduction in tumor volume in treated groups compared to a vehicle control group.

• Body Weight Change: A key indicator of drug toxicity.

• Clinical Observations: Daily monitoring for signs of distress or adverse effects.

Below is a diagram illustrating the general workflow for a xenograft efficacy study.

Caption: General experimental workflow for an in vivo xenograft study.

Detailed Experimental Protocol: JD123 Xenograft Study

Materials and Reagents

• HCT-116 human colorectal carcinoma cells

• RPMI-1640 Medium, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin

• Matrigel® Basement Membrane Matrix

• Female athymic nude mice

• JD123 Compound

• Vehicle Formulation: 0.5% Methylcellulose in sterile water

• Calipers, analytical balance, sterile syringes and needles

Cell Culture and Implantation

• Culture HCT-116 cells in RPMI-1640 with 10% FBS at 37°C and 5% CO₂.

• Harvest cells during the logarithmic growth phase using trypsin.

• Wash cells twice with sterile phosphate-buffered saline (PBS).

• Resuspend cells in a 1:1 mixture of cold PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL.

• Subcutaneously inject 0.1 mL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

Tumor Staging and Treatment

• Allow tumors to grow to an average volume of 100-150 mm³.

• Measure tumors using calipers and calculate volume using the formula: Volume = (Length x Width²) / 2 .

• Randomize mice into treatment groups (n=8-10 per group) with similar mean tumor volumes.

• Prepare JD123 dosing solutions in the vehicle. Example groups:

  • Group 1: Vehicle Control (0.5% Methylcellulose), oral gavage, once daily (QD)

  • Group 2: JD123 (10 mg/kg), oral gavage, QD

  • Group 3: JD123 (30 mg/kg), oral gavage, QD

• Administer the assigned treatment daily for 21 consecutive days.

Monitoring and Endpoint

• Measure tumor volume and mouse body weight three times per week.

• Perform daily clinical observations for signs of toxicity (e.g., lethargy, ruffled fur).

• Euthanize mice if tumor volume exceeds 2000 mm³, tumor becomes ulcerated, or body weight loss exceeds 20% of initial weight.

• At the end of the study, collect terminal blood samples and excise tumors. A portion of each tumor should be flash-frozen in liquid nitrogen for pharmacodynamic analysis, and the remainder fixed in formalin for histology.

Data Presentation and Analysis

Quantitative data should be summarized to compare the effects of different JD123 doses against the vehicle control.

Table 1: Summary of In Vivo Efficacy and Tolerability

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (TGI) %	Mean Body Weight Change (%) ± SEM
Group 1: Vehicle	0	QD	1250 ± 110	-	+5.2 ± 1.5
Group 2: JD123	10	QD	750 ± 95	40%	+3.1 ± 2.0
Group 3: JD123	30	QD	312 ± 68	75%	-1.5 ± 1.8

• Tumor Growth Inhibition (TGI) is calculated as: TGI (%) = [1 - (Tfinal - Tinitial) / (Cfinal - Cinitial)] x 100 Where T is the mean tumor volume of the treated group and C is the mean tumor volume of the control group.

Pharmacodynamic (PD) Biomarker Protocol

To confirm that JD123 is engaging its target in vivo, tumor lysates can be analyzed for levels of phosphorylated SUB1 (p-SUB1), the direct downstream substrate of TK1.

Protocol: Western Blot for p-SUB1

• Homogenize flash-frozen tumor samples in RIPA lysis buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Load 30 µg of protein per lane onto a 10% SDS-PAGE gel.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane overnight at 4°C with a primary antibody against p-SUB1.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Strip and re-probe the membrane for total SUB1 and a loading control (e.g., β-actin) to ensure equal protein loading.

A reduction in the p-SUB1/total SUB1 ratio in JD123-treated tumors relative to vehicle-treated tumors confirms target engagement.

Caption: Logical relationship between JD123 dosing and study outcomes.

techniques for measuring JD123 binding affinity

Introduction

Determining the binding affinity of a compound, such as JD123, to its biological target is a critical step in drug discovery and development. Binding affinity, often expressed as the dissociation constant (Kd), quantifies the strength of the interaction between a ligand (JD123) and a protein. A lower Kd value indicates a higher binding affinity. This document provides detailed protocols for several widely used techniques to measure the binding affinity of JD123.

Biophysical Assays

Biophysical assays directly measure the physical changes that occur upon ligand binding to a protein. These methods are often performed with purified proteins and can provide detailed information about the thermodynamics and kinetics of the interaction.

Isothermal Titration Calorimetry (ITC)

Principle

Isothermal Titration Calorimetry (ITC) is a gold-standard biophysical technique that measures the heat change associated with a binding event.[1][2][3] By titrating a solution of JD123 into a solution containing the target protein, the heat released or absorbed during binding is measured directly.[1][4] This allows for the determination of the binding affinity (Kd), stoichiometry (n), and the thermodynamic parameters of enthalpy (ΔH) and entropy (ΔS) in a single experiment.[1][3][5]

Experimental Protocol

• Sample Preparation:

  • Prepare a solution of the purified target protein at a concentration of 5-50 µM in a suitable buffer.[5]

  • Prepare a solution of JD123 at a concentration 10-20 times that of the protein in the identical buffer.[5]

  • It is critical that the buffers for the protein and JD123 are identical to minimize heats of dilution.[5]

  • Degas both solutions to prevent the formation of air bubbles.

• ITC Experiment:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the JD123 solution into the injection syringe.

  • Set the experimental parameters, including the temperature, injection volume (e.g., 2 µL), and spacing between injections (e.g., 180 seconds).[6]

  • Initiate the titration. A series of small injections of JD123 into the protein solution will be performed.

• Data Analysis:

  • The raw data will show heat pulses corresponding to each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change against the molar ratio of JD123 to the protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to determine the Kd, n, and ΔH.[7]

Surface Plasmon Resonance (SPR)

Principle

Surface Plasmon Resonance (SPR) is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip.[8][9] One binding partner (the ligand, typically the protein) is immobilized on the sensor surface, and the other (the analyte, JD123) is flowed over the surface.[10] The binding of JD123 to the immobilized protein causes a change in the refractive index, which is proportional to the mass change on the surface.[10]

Experimental Protocol

• Chip Preparation and Ligand Immobilization:

  • Select a sensor chip appropriate for the protein of interest.

  • Activate the chip surface (e.g., using EDC/NHS chemistry for amine coupling).

  • Inject the purified protein solution over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active groups on the surface.

• Analyte Injection and Kinetic Analysis:

  • Prepare a series of dilutions of JD123 in a suitable running buffer.

  • Inject the JD123 solutions over the sensor surface, starting with the lowest concentration.

  • Between each injection, regenerate the sensor surface to remove bound JD123.

  • The instrument will record a sensorgram, which plots the response units (RU) over time.

• Data Analysis:

  • The sensorgram will show an association phase during JD123 injection and a dissociation phase during buffer flow.

  • Fit the association and dissociation curves to a kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka) and the dissociation rate constant (kd).[11]

  • The equilibrium dissociation constant (Kd) is calculated as the ratio of kd to ka (Kd = kd/ka).

MicroScale Thermophoresis (MST)

Principle

MicroScale Thermophoresis (MST) measures the movement of molecules in a microscopic temperature gradient.[12][13] This movement, known as thermophoresis, is sensitive to changes in the size, charge, and hydration shell of a molecule.[13] When JD123 binds to a fluorescently labeled target protein, the thermophoretic properties of the complex will differ from the unbound protein, allowing for the quantification of binding affinity.[12][14]

Experimental Protocol

• Sample Preparation:

  • Label the purified target protein with a fluorescent dye.

  • Prepare a serial dilution of JD123.

  • Mix a constant concentration of the labeled protein with each dilution of JD123.

• MST Measurement:

  • Load the samples into glass capillaries.

  • Place the capillaries into the MST instrument.

  • An infrared laser creates a precise temperature gradient within the capillary, and the movement of the fluorescently labeled protein is monitored.[13]

• Data Analysis:

  • The change in fluorescence is plotted against the logarithm of the JD123 concentration.[15]

  • The resulting binding curve is fitted to the law of mass action to determine the Kd.[15]

Cell-Based Assays

Cell-based assays measure the binding of a compound to its target within a cellular environment. These assays provide more physiologically relevant data as they account for factors such as cell permeability and the presence of endogenous binding partners.[16]

Cellular Thermal Shift Assay (CETSA)

Principle

The Cellular Thermal Shift Assay (CETSA) is based on the principle that a protein becomes more resistant to thermal denaturation when it is bound to a ligand.[17][18] By heating cells treated with JD123 to various temperatures, the amount of soluble (non-denatured) target protein can be quantified, providing a measure of target engagement.[18]

Experimental Protocol

• Cell Treatment and Heat Challenge:

  • Culture cells to an appropriate confluency.

  • Treat the cells with different concentrations of JD123 or a vehicle control (e.g., DMSO) and incubate.[19]

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes to a range of temperatures in a thermal cycler for a defined period (e.g., 3 minutes).[19]

  • Cool the samples to room temperature.[20]

• Cell Lysis and Protein Quantification:

  • Lyse the cells to release the proteins.

  • Separate the soluble protein fraction from the precipitated aggregates by centrifugation.[20]

  • Quantify the amount of the target protein in the soluble fraction using a method such as Western blotting or ELISA.[17][20]

• Data Analysis:

  • For each JD123 concentration, plot the amount of soluble protein as a function of temperature to generate a melt curve.

  • The temperature at which 50% of the protein is denatured (Tm) will shift to a higher temperature in the presence of a binding ligand.

  • Alternatively, an isothermal dose-response curve can be generated by heating all samples at a single temperature and plotting the amount of soluble protein against the JD123 concentration.[20]

NanoBRET™ Target Engagement Assay

Principle

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) Target Engagement Assay is a live-cell method that measures compound binding to a target protein.[21][22] The assay uses a target protein fused to a bright NanoLuc® luciferase and a cell-permeable fluorescent tracer that binds to the same target.[21][23] When the tracer is bound to the NanoLuc®-fused protein, BRET occurs. JD123 competes with the tracer for binding to the target protein, leading to a decrease in the BRET signal.[24]

Experimental Protocol

• Cell Preparation:

  • Transfect cells to express the NanoLuc®-target protein fusion.

  • Plate the cells in a multi-well plate.

• Assay Procedure:

  • Add the NanoBRET™ tracer and the NanoLuc® substrate to the cells.

  • Add varying concentrations of JD123.

  • Incubate to allow the binding to reach equilibrium.

• Data Analysis:

  • Measure the luminescence at two wavelengths (donor and acceptor).

  • Calculate the BRET ratio.

  • Plot the BRET ratio against the concentration of JD123 to generate a competition binding curve.

  • Determine the IC50 value, which represents the concentration of JD123 that displaces 50% of the tracer. The IC50 can be converted to a Ki (inhibition constant) to reflect the binding affinity.

Data Presentation

Table 1: Comparison of Techniques for Measuring JD123 Binding Affinity

Technique	Principle	Sample Type	Throughput	Affinity Range	Key Outputs
Isothermal Titration Calorimetry (ITC)	Measures heat change upon binding	Purified Protein	Low	1 nM - 100 µM[2]	Kd, n, ΔH, ΔS
Surface Plasmon Resonance (SPR)	Measures change in refractive index upon binding	Purified Protein	Medium	pM - mM	ka, kd, Kd
MicroScale Thermophoresis (MST)	Measures molecular movement in a temperature gradient	Purified Protein, Cell Lysate[13]	High	pM - mM	Kd
Cellular Thermal Shift Assay (CETSA)	Measures ligand-induced thermal stabilization of the target protein	Cells, Tissues	Medium-High	Qualitative to Quantitative	Target Engagement, Tm shift
NanoBRET™ Target Engagement Assay	Measures displacement of a fluorescent tracer in live cells	Live Cells	High	pM - µM	IC50, Ki, Target Occupancy[22]

Visualizations

Caption: General experimental workflow for measuring JD123 binding affinity.

Caption: Hypothetical signaling pathway where JD123 inhibits the MEK kinase.

Caption: Logical relationships between different binding affinity measurement techniques.

References

• 1. Biophysical Screening for the Discovery of Small-Molecule Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single-experiment displacement assay for quantifying high-affinity binding by isothermal titration calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isothermal Titration Calorimetry to Determine Apparent Dissociation Constants (K d) and Stoichiometry of Interaction (n) of C-di-GMP Binding Proteins | Springer Nature Experiments [experiments.springernature.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 6. Isothermal titration calorimetry [cureffi.org]
• 7. researchgate.net [researchgate.net]
• 8. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bioradiations.com [bioradiations.com]
• 10. Methods to investigate protein–protein interactions - Wikipedia [en.wikipedia.org]
• 11. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Microscale thermophoresis - Wikipedia [en.wikipedia.org]
• 13. biocompare.com [biocompare.com]
• 14. Use of Microscale Thermophoresis (MST) to Measure Binding Affinities of Components of the Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nanotempertech.com [nanotempertech.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. benchchem.com [benchchem.com]
• 18. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 19. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 21. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [promega.sg]
• 22. news-medical.net [news-medical.net]
• 23. NanoBRET® Target Engagement BET BRD Assays [promega.sg]
• 24. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting JD123 insolubility in aqueous solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the aqueous insolubility of the research compound JD123.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for JD123's poor solubility in aqueous solutions?

A1: JD123 is an inherently hydrophobic molecule due to its largely non-polar chemical structure.[1][2] This "water-fearing" nature results in very low solubility in polar solvents like water, phosphate-buffered saline (PBS), and cell culture media.[1][2] When the concentration of JD123 exceeds its solubility limit in an aqueous environment, it precipitates, forming visible particles or cloudiness.[1]

Q2: I dissolved JD123 in DMSO to create a stock solution, but it precipitated when I diluted it into my aqueous buffer. Why did this happen?

A2: This common phenomenon is known as "solvent-shifting" precipitation.[1] While Dimethyl Sulfoxide (B87167) (DMSO) is an effective organic solvent for dissolving JD123 at high concentrations, diluting this stock solution into an aqueous buffer dramatically changes the solvent environment to be predominantly aqueous.[1] JD123 is not soluble in this new environment and consequently precipitates out of the solution.[1][3] The key is to maintain a final concentration of both JD123 and the co-solvent (like DMSO) that is low enough to support solubility.[1]

Q3: What is the highest recommended final concentration of DMSO for in vitro assays?

A3: As a general guideline, the final concentration of DMSO in most cell-based assays should be kept below 0.5% (v/v), and ideally at or below 0.1%, to prevent solvent-induced cytotoxicity or other artifacts.[1][4] It is highly recommended to perform a preliminary experiment to determine the DMSO tolerance of your specific cell line.[1]

Q4: Can I use heat or sonication to dissolve JD123 in my aqueous buffer?

A4: Gentle warming and sonication can help with the initial dissolution of JD123.[1][5] However, if the compound precipitates as the solution returns to ambient temperature, it indicates that the solution is supersaturated and unstable.[1] This can lead to precipitation during your experiment, yielding inconsistent results.[1] These methods are most effective for aiding the initial solubilization in a co-solvent before diluting it into the final aqueous buffer.[1] Be cautious, as excessive heat could potentially degrade the compound.[6]

Q5: How does pH affect the solubility of JD123?

Troubleshooting Guides

Issue 1: JD123 powder will not dissolve in the aqueous buffer.

This is expected due to the hydrophobic nature of JD123. Direct dissolution in aqueous solutions is often unsuccessful.

• Troubleshooting Workflow:

  Caption: Workflow for initial dissolution of JD123.

Issue 2: JD123 precipitates after diluting the organic stock solution with an aqueous buffer.

This is a common issue due to solvent shifting.

• Troubleshooting Workflow:

  Caption: Troubleshooting precipitation upon dilution.

Issue 3: The JD123 solution is initially clear but becomes cloudy or shows precipitates over time.

This may indicate issues with solution stability or storage.

• Troubleshooting Workflow:

  Caption: Addressing delayed precipitation issues.

Data Presentation: Solubility of JD123 in Various Solvents

The following table summarizes the approximate solubility of JD123 in common laboratory solvents at 25°C. This data should be used as a guideline for preparing stock solutions and experimental dilutions.

Solvent	Polarity	Solubility (mg/mL)	Notes
Water	High	< 0.01	Essentially insoluble.
PBS (pH 7.4)	High	< 0.01	Insoluble in standard physiological buffer.
Ethanol	Medium	~5	Moderately soluble. Can be used as a co-solvent.
DMSO	High	> 50	Highly soluble. Recommended for stock solutions.[10]
PEG400 (10% in water)	Medium	~1	Can be used as a co-solvent to improve aqueous solubility.[4]
Tween 80 (1% in water)	N/A	~2	Surfactant can aid in forming a stable dispersion.

Experimental Protocols

Protocol 1: Preparation of a 10 mM JD123 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of JD123, a common first step for working with hydrophobic compounds.[11][12][13]

• Materials:

  • JD123 powder (assume Molecular Weight = 450.5 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Vortex mixer

  • Calibrated pipettes

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh out 4.505 mg of JD123 powder and transfer it to a sterile microcentrifuge tube.

  • Add 1.0 mL of anhydrous DMSO to the tube.

  • Vortex the solution thoroughly for 1-2 minutes until the JD123 is completely dissolved. A brief, gentle warming in a 37°C water bath can be used if necessary.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[4]

  • Store the aliquots at -20°C or -80°C, protected from light.[4]

Protocol 2: Preparation of a 10 µM Working Solution of JD123 in Aqueous Buffer

This protocol details the dilution of the DMSO stock solution into an aqueous buffer for use in experiments. The key is to add the organic stock to the aqueous buffer to avoid precipitation.[3]

• Materials:

  • 10 mM JD123 stock solution in DMSO

  • Pre-warmed (37°C) aqueous buffer (e.g., PBS or cell culture medium)

  • Vortex mixer or magnetic stirrer

  • Sterile conical tubes

• Procedure:

  • Determine the final volume of the working solution needed for your experiment (e.g., 10 mL).

  • Pipette the required volume of pre-warmed aqueous buffer into a sterile conical tube.

  • While vigorously vortexing or stirring the aqueous buffer, add the calculated volume of the 10 mM JD123 stock solution dropwise. For a 10 µM final concentration in 10 mL, you would add 10 µL of the 10 mM stock. This results in a final DMSO concentration of 0.1%.

  • Continue to vortex or stir for another 30-60 seconds to ensure thorough mixing.

  • Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use.

  • Use the prepared working solution immediately for best results, as the stability of JD123 in aqueous solutions may be limited.[3]

Protocol 3: Shake-Flask Method for Determining Thermodynamic Solubility

This protocol outlines a standard method to determine the equilibrium solubility of JD123 in a specific buffer.[14]

• Materials:

  • JD123 powder

  • Selected aqueous buffer

  • Glass vials with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • HPLC or other suitable analytical instrument for quantification

• Procedure:

  • Add an excess amount of JD123 powder (e.g., 1-2 mg) to a glass vial containing a known volume of the aqueous buffer (e.g., 1 mL).[14] The goal is to have undissolved solid remaining.[14]

  • Securely cap the vial and place it on an orbital shaker at a controlled temperature (e.g., 25°C or 37°C).

  • Shake the suspension for 24-48 hours to allow it to reach equilibrium.

  • After incubation, centrifuge the vial at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Carefully collect an aliquot of the clear supernatant.

  • Analyze the concentration of JD123 in the supernatant using a validated analytical method like HPLC.[14] This concentration represents the thermodynamic solubility of JD123 in that buffer.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. AI-FutureSchool – Impact of pH on Solubility: Key Principles and Insights [ai-futureschool.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scielo.br [scielo.br]
• 10. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 11. phytotechlab.com [phytotechlab.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]

JD123 Dosage Optimization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the dosage of JD123, a novel inhibitor of the MEK1/2 kinases, for maximum therapeutic efficacy in preclinical models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for JD123?

A1: JD123 is a highly selective, ATP-competitive inhibitor of MEK1 and MEK2 (Mitogen-activated protein kinase kinase 1 and 2). By inhibiting MEK1/2, JD123 blocks the phosphorylation of ERK1/2 (Extracellular signal-regulated kinase 1 and 2), a key downstream component of the RAS/RAF/MEK/ERK signaling pathway. This pathway is frequently hyperactivated in various cancers, and its inhibition can lead to decreased cell proliferation and tumor growth.

Caption: JD123 inhibits the MEK1/2 signaling pathway.

Q2: How should JD123 be prepared for in vitro experiments?

A2: JD123 is supplied as a lyophilized powder. For in vitro use, we recommend reconstituting JD123 in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution of 10 mM. Ensure the powder is fully dissolved before making further dilutions in your cell culture medium. For final dilutions, the DMSO concentration should not exceed 0.1% to avoid solvent-induced cytotoxicity.

Q3: What is the recommended starting concentration range for a dose-response study?

A3: For initial dose-response experiments, a broad concentration range is recommended to determine the half-maximal inhibitory concentration (IC50).[1] A typical starting range would be from 0.1 nM to 10 µM, using serial dilutions.[2] Based on preliminary data, the IC50 of JD123 in most sensitive cancer cell lines falls within the 10 nM to 200 nM range.

Troubleshooting Guides

Issue 1: High variability in cell viability assay results between replicates.

This issue can arise from several factors related to experimental technique and cell culture conditions.

• Possible Cause 1: Uneven cell plating. Inconsistent cell numbers across wells will lead to variable results.

  • Solution: Ensure a homogenous single-cell suspension before plating. After plating, gently rock the plate in a cross pattern to ensure even distribution of cells.[3]

• Possible Cause 2: Edge effects. Wells on the perimeter of a microplate are prone to evaporation, leading to changes in media concentration and affecting cell growth.

  • Solution: Avoid using the outer wells for experimental data. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.

• Possible Cause 3: Inaccurate drug dilution. Errors in preparing the serial dilutions of JD123 can lead to inconsistent final concentrations.

  • Solution: Use calibrated pipettes and perform serial dilutions carefully. Prepare a master mix for each concentration to be added to replicate wells.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: The observed IC50 value is significantly higher than expected.

A higher-than-expected IC50 value may indicate issues with the drug itself, the cell line, or the assay conditions.

• Possible Cause 1: Drug degradation. JD123 may degrade if not stored properly.

  • Solution: Store the lyophilized powder at -20°C and the DMSO stock solution at -80°C. Avoid repeated freeze-thaw cycles by aliquoting the stock solution.

• Possible Cause 2: Cell line resistance. The chosen cell line may have intrinsic or acquired resistance to MEK inhibitors.

  • Solution: Verify the mutational status of the cell line's signaling pathway (e.g., BRAF or RAS mutations). Consider testing JD123 in a panel of cell lines with known sensitivities to MEK inhibitors.

• Possible Cause 3: High serum concentration in media. Proteins in fetal bovine serum (FBS) can bind to small molecule inhibitors, reducing their effective concentration.

  • Solution: Perform dose-response experiments in low-serum (e.g., 0.5-2% FBS) or serum-free media for the duration of the drug treatment.

Issue 3: JD123 shows toxicity in non-cancerous control cell lines at therapeutic concentrations.

Off-target toxicity is a critical consideration in drug development.

• Possible Cause 1: Non-specific cytotoxicity. At high concentrations, JD123 may induce cell death through mechanisms other than MEK inhibition.

  • Solution: Determine the therapeutic window by comparing the IC50 in cancer cell lines to the cytotoxic concentration in normal cells. The goal is to find a dose that is effective against cancer cells while sparing normal cells.

• Possible Cause 2: Dependence of control cells on the MEK/ERK pathway. Some non-cancerous cell types may also rely on this pathway for survival and proliferation.

  • Solution: Analyze the baseline activity of the MEK/ERK pathway in your control cells. Select a control cell line with low baseline pathway activity if possible.

Data Presentation

Table 1: In Vitro Efficacy of JD123 in Various Cancer Cell Lines

Cell Line	Cancer Type	BRAF Status	RAS Status	JD123 IC50 (nM)
A375	Melanoma	V600E	Wild-Type	15 ± 2.5
HT-29	Colon Cancer	V600E	Wild-Type	25 ± 4.1
Panc-1	Pancreatic Cancer	Wild-Type	G12D	150 ± 12.3
HCT116	Colon Cancer	Wild-Type	G13D	180 ± 15.8
MCF-7	Breast Cancer	Wild-Type	Wild-Type	> 1000

Table 2: JD123 Solubility in Common Solvents

Solvent	Maximum Solubility (mM)
DMSO	100
Ethanol	25
PBS (pH 7.2)	< 0.1

Experimental Protocols

Protocol 1: Determination of IC50 using a Cell Viability Assay (MTT)

This protocol outlines the steps to determine the concentration of JD123 that inhibits cell growth by 50%.[4]

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[3][4] Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of JD123 in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of JD123. Include a vehicle control (medium with 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Assay: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.[4]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[4]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the dose-response curve and determine the IC50 value using non-linear regression analysis.[5]

Caption: Experimental workflow for IC50 determination.

References

• 1. altogenlabs.com [altogenlabs.com]
• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. Complete Sample Protocol for Measuring IC50 of Inhibitor PD168393 in A431 Cells Responding to Epidermal Gro... [protocols.io]
• 4. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. IC50’s: An Approach to High-Throughput Drug Discovery – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]

Technical Support Center: CRISPR-Cas9 Based Experiments

Welcome to the technical support center for CRISPR-Cas9 based genome editing. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low gene editing efficiency?

Low gene editing efficiency is a frequent issue and can stem from several factors.[1][2][3] The most common causes include:

• Suboptimal sgRNA Design: The design of the single guide RNA (sgRNA) is critical for success. Poorly designed sgRNAs can have low binding affinity to the target DNA sequence, leading to reduced cleavage by the Cas9 nuclease.[2]

• Inefficient Delivery: The method used to deliver the CRISPR-Cas9 components (Cas9 protein and sgRNA) into the target cells significantly impacts efficiency.[4] Different cell types have varying amenability to methods like transfection or electroporation.[2][5]

• Cell Line Specificity: Some cell lines are inherently more difficult to edit than others. This can be due to factors like robust DNA repair mechanisms that counteract the action of Cas9 or low transfection susceptibility.[2]

• Cas9 Expression and Activity: Low or inconsistent expression of the Cas9 nuclease will result in poor editing. It's also crucial to use a Cas9 variant that is optimized for the host organism.[1]

Q2: What are off-target effects and how can I minimize them?

Off-target effects are unintended genetic modifications at genomic locations that are similar to the intended target sequence.[6][7][8][9][10] These can lead to unwanted mutations and compromise the integrity of your experiment.[8] Strategies to minimize off-target effects include:

• Careful sgRNA Design: Utilize bioinformatics tools to design sgRNAs with high specificity for the target site and minimal homology to other genomic regions.[1][11]

• Use of High-Fidelity Cas9 Variants: Engineered Cas9 variants, such as SpCas9-HF1 or eSpCas9, have been developed to reduce off-target cleavage without significantly compromising on-target activity.[7]

• Employing Cas9 Nickases: A Cas9 nickase is a mutated form of Cas9 that cuts only one strand of the DNA.[6][7] Using a pair of nickases to create a double-strand break significantly increases specificity.

• Ribonucleoprotein (RNP) Delivery: Delivering the Cas9 protein and sgRNA as a pre-complexed RNP can reduce off-target effects. The RNP complex is active immediately upon delivery and is degraded relatively quickly, limiting the time available for off-target cleavage.[6][12]

Q3: Which delivery method for CRISPR-Cas9 components is best for my experiment?

The optimal delivery method depends on the cell type, experimental goals, and whether the experiment is in vitro or in vivo.[12][13] The three main formats for delivering CRISPR components are:

• Plasmids: DNA plasmids encoding Cas9 and the sgRNA are a cost-effective option.[12] However, this method can lead to prolonged expression of the components, which may increase the risk of off-target effects.[14]

• mRNA: Delivering Cas9 as an mRNA transcript along with an in vitro transcribed sgRNA can lead to faster expression and higher editing efficiency compared to plasmids.[5]

• Ribonucleoprotein (RNP): This involves delivering the purified Cas9 protein pre-complexed with the synthetic sgRNA.[5] This "DNA-free" approach offers fast editing, high efficiency, and reduced off-target effects, making it a preferred method for many applications.[12][15]

Common delivery techniques include lipid-based transfection, electroporation, and microinjection.[16][17]

Q4: How do I design an effective sgRNA?

Effective sgRNA design is crucial for a successful CRISPR experiment.[11] Key principles to consider include:

• Target Specificity: The sgRNA sequence should be unique to the target site to avoid off-target effects.[11]

• PAM Site: The target sequence must be adjacent to a Protospacer Adjacent Motif (PAM) that is recognized by the specific Cas protein being used (e.g., NGG for Streptococcus pyogenes Cas9).[11][18]

• Length: For SpCas9, the optimal length of the target-specific spacer sequence is typically 20 nucleotides.[19]

• GC Content: A GC content of 40-60% is generally recommended for robust binding to the target DNA.[11][20]

• Secondary Structure: Avoid sequences that can form strong secondary structures, like hairpins, as these can interfere with the sgRNA's ability to bind to the target DNA.[11]

Several online tools are available to assist with sgRNA design and off-target prediction.[14][21]

Troubleshooting Guides

Problem 1: Low or No Gene Editing Efficiency

This is one of the most common challenges in CRISPR experiments.[2] Follow this guide to troubleshoot the issue.

Troubleshooting Workflow for Low Editing Efficiency

Caption: A decision tree for troubleshooting low CRISPR editing efficiency.

Problem 2: High Off-Target Effects Detected

Detecting mutations at unintended sites can invalidate your results. Here’s how to address this issue.

Quantitative Data on Factors Influencing Off-Target Effects

Parameter	Recommendation to Reduce Off-Target Effects	Rationale
sgRNA Mismatches	Design sgRNA to have >3 mismatches with any potential off-target site.	Cas9 can tolerate up to 3 mismatches between the sgRNA and genomic DNA, leading to off-target cleavage.[7]
Cas9 Variant	Use high-fidelity variants (e.g., SpCas9-HF1, eSpCas9).	These variants have been engineered to have reduced non-specific DNA interactions, decreasing off-target cleavage by over 90%.[7]
Delivery Method	Use RNP delivery instead of plasmid transfection.	RNP has a shorter half-life in the cell, reducing the time window for off-target activity.[12]
Concentration	Titrate Cas9 and sgRNA to the lowest effective concentration.	High concentrations of CRISPR components can lead to increased off-target cleavage.[1]

Experimental Protocols

Protocol 1: General Workflow for a CRISPR-Cas9 Knockout Experiment

This protocol outlines the key steps for generating a gene knockout in a mammalian cell line.

CRISPR-Cas9 Experimental Workflow

References

• 1. Troubleshooting Guide for Common CRISPR-Cas9 Editing Problems [synapse.patsnap.com]
• 2. Troubleshooting Low Knockout Efficiency in CRISPR Experiments - CD Biosynsis [biosynsis.com]
• 3. researchgate.net [researchgate.net]
• 4. What are the challenges for CRISPR/Cas9 system? | AAT Bioquest [aatbio.com]
• 5. stemcell.com [stemcell.com]
• 6. azolifesciences.com [azolifesciences.com]
• 7. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. Off-Target Effects and Detection Strategies of CRISPR/Cas9 Gene Editing - CD Genomics [cd-genomics.com]
• 10. Off-target effects in CRISPR/Cas9 gene editing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sgRNA Design Principles for Optimal CRISPR Efficiency [synapse.patsnap.com]
• 12. mdpi.com [mdpi.com]
• 13. biotechacademy.dk [biotechacademy.dk]
• 14. synthego.com [synthego.com]
• 15. sg.idtdna.com [sg.idtdna.com]
• 16. bitesizebio.com [bitesizebio.com]
• 17. sbsbio.com [sbsbio.com]
• 18. Optimizing CRISPR: Technology and Approaches for High Efficiency Gene Editing | VectorBuilder [en.vectorbuilder.com]
• 19. idtdna.com [idtdna.com]
• 20. Factors affecting the cleavage efficiency of the CRISPR-Cas9 system - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biocompare.com [biocompare.com]

Technical Support Center: Enhancing In Vivo Membrane Permeability of JD123

Welcome to the technical support center for improving the in vivo membrane permeability of the investigational compound JD123. This resource provides researchers, scientists, and drug development professionals with practical troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during in vivo studies.

Frequently Asked Questions (FAQs)

Q1: We are observing low oral bioavailability for JD123 in our animal models. What are the likely causes related to membrane permeability?

A1: Low oral bioavailability of a compound like JD123 is often multifactorial, but poor membrane permeability is a primary contributor. The key factors include:

• Physicochemical Properties of JD123: High molecular weight, low lipophilicity, a high number of hydrogen bond donors, and a large polar surface area can all hinder passive diffusion across the intestinal epithelium.

• Active Efflux: JD123 may be a substrate for efflux transporters, such as P-glycoprotein (P-gp), which actively pump the compound out of intestinal cells and back into the lumen, reducing net absorption.

• Poor Aqueous Solubility: While distinct from permeability, low solubility can limit the concentration of JD123 available at the intestinal surface for absorption, thus indirectly affecting the overall bioavailability.

Q2: What are the primary strategies to enhance the membrane permeability of JD123 for in vivo studies?

A2: There are three main approaches to consider, which can be used alone or in combination:

• Formulation Strategies: This involves incorporating JD123 into advanced drug delivery systems to protect it from the harsh gastrointestinal environment and facilitate its transport across the intestinal barrier. Common examples include nanoparticles, liposomes, and self-emulsifying drug delivery systems (SEDDS).

• Chemical Modification (Prodrug Approach): This strategy involves chemically modifying the JD123 molecule to create a more permeable "prodrug." This prodrug is designed to be inactive but is converted back to the active JD123 molecule by enzymes in the body after absorption.[1][2][3][4][5]

• Use of Permeability Enhancers: These are excipients co-administered with JD123 that transiently and reversibly alter the integrity of the intestinal epithelium, allowing for increased drug absorption.[6][7]

Q3: How do I choose the most appropriate strategy for JD123?

A3: The choice of strategy depends on the specific physicochemical properties of JD123 and the nature of the permeability barrier.

• If JD123 has poor solubility and permeability (BCS Class IV): A formulation approach like nanoparticles or SEDDS can be beneficial as they can address both issues simultaneously.

• If JD123 has good solubility but poor permeability (BCS Class III): A prodrug approach to increase lipophilicity or the use of permeability enhancers to open tight junctions may be more effective.

• If JD123 is susceptible to enzymatic degradation in the gut: Encapsulation in nanoparticles or liposomes can offer protection.

A logical workflow for selecting a strategy is outlined in the diagram below.

Caption: Decision workflow for selecting a permeability enhancement strategy.

Troubleshooting Guides

Problem 1: High Inter-Animal Variability in JD123 Plasma Concentrations

High variability in pharmacokinetic data can mask the true effect of a permeability enhancement strategy.[8][9][10]

Potential Cause	Troubleshooting Strategy
Formulation Instability/Inhomogeneity	- Verify Stability: Confirm the stability of your JD123 formulation in the dosing vehicle over the duration of the experiment. - Ensure Homogeneity: If using a suspension, ensure it is thoroughly mixed before dosing each animal to prevent settling of particles.
Inconsistent Dosing Technique	- Standardize Oral Gavage: Ensure all personnel are proficient in the oral gavage technique to minimize stress and ensure accurate delivery to the stomach. - Calibrate Equipment: Use calibrated pipettes and syringes for dose preparation and administration.
Animal-Related Factors	- Use Isogenic Strains: Employ a well-characterized, isogenic animal strain to minimize genetic variability. - Narrow Age and Weight Range: Use animals within a tight age and weight range. - Standardize Fasting: Implement a consistent fasting period before dosing to reduce variability in gastric emptying and intestinal pH. - Acclimatization: Allow animals to acclimate to the facility and handling for at least one week prior to the study.
Inconsistent Sample Collection	- Strict Timing: Adhere to a precise blood sampling schedule for all animals. - Consistent Anticoagulant Use: Ensure the correct anticoagulant is used and tubes are properly mixed.

Problem 2: Formulation of JD123 Nanoparticles/Liposomes is Unstable

The physical stability of your formulation is critical for reproducible in vivo results.

Potential Cause	Troubleshooting Strategy
Aggregation of Nanoparticles	- Optimize Surface Charge: Modify the surface charge of the nanoparticles to increase electrostatic repulsion. - Add Stabilizers: Incorporate steric stabilizers like polyethylene (B3416737) glycol (PEG) into the formulation.
Drug Leakage from Liposomes	- Optimize Lipid Composition: Use lipids with a higher phase transition temperature (Tm) to create a more rigid bilayer. - Incorporate Cholesterol: Cholesterol can increase the packing density of the lipid bilayer, reducing drug leakage.
Inconsistent Particle Size	- Optimize Preparation Method: For liposomes, ensure the temperature during hydration is above the Tm of the lipids. For nanoparticles, control parameters like homogenization speed and time. - Extrusion/Sonication: Use extrusion through polycarbonate membranes or sonication to achieve a more uniform size distribution for liposomes.

Data Presentation: Efficacy of Permeability Enhancement Strategies

The following tables summarize the reported improvements in oral bioavailability for various poorly permeable drugs using different enhancement strategies.

Table 1: Enhancement of Oral Bioavailability using Nanoparticle Formulations

Drug	Formulation	Fold Increase in Oral Bioavailability (Compared to Conventional Formulation)	Reference
Idarubicin	Solid Lipid Nanoparticles (SLNs)	21-fold	[11]
Carbendazim	Nanoparticle formulation	1.66-fold	[12]
Simvastatin	Mesoporous Silica Nanoparticles (MSNs)	6.1-fold	[13]
Efonidipine	Mesoporous Silica Nanoparticles (MSNs)	3.5-fold (dissolution and permeability)	[13]

Table 2: Enhancement of Oral Bioavailability using Prodrug Strategies

Parent Drug	Prodrug Modification	Fold Increase in Permeability/Bioavailability	Reference
Quercetin	Short acyl chain ester	64-fold increase in solubility, leading to enhanced skin permeation	[4]
Pyrazolo[3,4-d]pyrimidine derivative	N-methylpiperazino promoiety with O-alkyl carbamate (B1207046) linker	600-fold increase in solubility and 211-fold increase in passive membrane permeability	[4]
Taxoid	2'-O-isoform	4000-fold increase in solubility	[4]

Table 3: Efficacy of Intestinal Permeability Enhancers

Permeability Enhancer	Proposed Mechanism of Action	Effective Concentration Range (in vitro)	Reference
Sodium Caprate (C10)	Transiently opens tight junctions	2.5–25 mM	[14][15]
Sodium Caprylate (C8)	Opens tight junctions, may also act via transcellular pathways	Not specified in the same way, but a key component in approved oral peptide formulations	[6][14]
Salcaprozate Sodium (SNAC)	Forms a hydrophobic ion-pair with the drug, increasing its lipophilicity	33-55 mM	[14]
Chitosan	Opens tight junctions	Not specified	[7]
EDTA	Chelates intercellular Ca2+, leading to the opening of tight junctions	Not specified	[7]

Experimental Protocols

Protocol 1: Preparation of JD123-Loaded Liposomes for Oral Administration

This protocol describes the thin-film hydration method, a common technique for preparing liposomes.

Materials:

• JD123

• Phospholipids (e.g., DSPC)

• Cholesterol

• Organic solvent (e.g., chloroform/methanol mixture)

• Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• Lipid Film Preparation:

  • Dissolve JD123, phospholipids, and cholesterol in the organic solvent in a round-bottom flask. The molar ratio of lipids and the drug-to-lipid ratio should be optimized.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Hydration:

  • Hydrate the lipid film by adding the aqueous buffer. The temperature of the buffer should be above the phase transition temperature of the lipids used.

  • Agitate the flask to disperse the lipid film, forming multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain smaller, more uniform liposomes (unilamellar vesicles), sonicate the MLV suspension in a bath sonicator or pass it through an extruder with polycarbonate membranes of a defined pore size (e.g., 100 nm).

• Purification:

  • Remove any unencapsulated JD123 by dialysis or size exclusion chromatography.

• Characterization:

  • Determine the particle size, polydispersity index, and zeta potential using dynamic light scattering.

  • Quantify the encapsulation efficiency by lysing the liposomes with a suitable solvent and measuring the JD123 concentration using a validated analytical method (e.g., HPLC).

Caption: Workflow for JD123-loaded liposome (B1194612) preparation.

Protocol 2: In Vivo Oral Bioavailability Study in Rodents

This protocol provides a general framework for assessing the oral bioavailability of a JD123 formulation in rats.

Materials:

• JD123 formulation

• Vehicle control

• Male Sprague-Dawley rats (or other appropriate strain)

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, anticoagulant-coated tubes)

• Centrifuge

• Analytical equipment for JD123 quantification in plasma (e.g., LC-MS/MS)

Procedure:

• Animal Preparation:

  • Acclimatize rats for at least one week before the study.

  • Fast animals overnight (with free access to water) prior to dosing.

  • Record the body weight of each animal on the day of the study.

• Dosing:

  • Prepare the JD123 formulation and vehicle control at the desired concentration.

  • Administer a single oral dose of the JD123 formulation or vehicle to the rats via oral gavage. The dose volume should be based on the individual animal's body weight.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

  • Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Analysis:

  • Quantify the concentration of JD123 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the plasma concentration-time curve) using appropriate software.

  • Oral bioavailability can be calculated by comparing the AUC from the oral dose to the AUC from an intravenous dose of JD123.

Caption: Workflow for an in vivo oral bioavailability study.

This technical support center provides a starting point for addressing the challenges of poor membrane permeability of JD123 in vivo. Successful enhancement of oral bioavailability often requires a systematic and iterative approach of formulation or chemical modification, followed by rigorous in vivo evaluation.

References

• 1. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Prodrug Approach as a Strategy to Enhance Drug Permeability | Semantic Scholar [semanticscholar.org]
• 6. The basics of intestinal permeation | Gattefossé [gattefosse.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Improved Bioavailability of Poorly Soluble Drugs through Gastrointestinal Muco-Adhesion of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Gastrointestinal Permeation Enhancers Beyond Sodium Caprate and SNAC ‐ What is Coming Next? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating JD123 Cytotoxicity in Primary Cell Cultures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address cytotoxicity associated with the experimental compound JD123 in primary cell cultures.

FAQs: Understanding and Managing JD123 Cytotoxicity

Q1: What is JD123 and its primary mechanism of action?

JD123 is a small molecule inhibitor of c-Jun N-terminal kinase 1 (JNK1) and p38-γ mitogen-activated protein kinase (MAPK).[1] It functions by competitively binding to the ATP-binding site of these kinases, preventing the phosphorylation of downstream targets such as the transcription factor c-Jun.[1] The JNK and p38 signaling pathways are critical regulators of cellular responses to stress, inflammation, and apoptosis (programmed cell death).

Q2: Why am I observing high levels of cell death in my primary cell cultures treated with JD123?

High levels of cytotoxicity with JD123 in sensitive primary cell cultures can be attributed to its on-target inhibition of JNK1 and p38-γ MAPK. These pathways play essential roles in cell survival and stress responses. Prolonged or potent inhibition of these pathways can disrupt cellular homeostasis and trigger apoptotic or necrotic cell death, particularly in primary cells which are often more sensitive than immortalized cell lines.[2][3]

Q3: What are the typical signs of JD123-induced cytotoxicity?

Signs of JD123-induced toxicity in primary cell cultures may include:

• Reduced cell viability and proliferation: A significant decrease in the number of viable cells compared to vehicle-treated controls.

• Changes in cell morphology: Cells may appear rounded, shrunken, detached from the culture surface, or show signs of blebbing.

• Increased apoptosis: Confirmation of programmed cell death through assays like Annexin V/Propidium Iodide staining or caspase activity assays.[4]

• Increased necrosis: Detection of lactate (B86563) dehydrogenase (LDH) release into the cell culture medium, indicating loss of membrane integrity.[5]

Q4: How should I prepare and store a stock solution of JD123?

JD123 is typically soluble in dimethyl sulfoxide (B87167) (DMSO). To prepare a stock solution, dissolve the powdered compound in high-quality, anhydrous DMSO to a concentration of 10-20 mM. Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. When preparing working concentrations, ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[6][7]

Q5: Can JD123 cytotoxicity be mitigated without compromising its inhibitory effect?

Yes, it is often possible to find an experimental window where the desired inhibitory effect of JD123 can be observed with minimal cytotoxicity. This can be achieved by carefully optimizing the concentration and exposure time. Additionally, co-treatment with cytoprotective agents may be explored, although this requires careful validation to ensure no interference with the primary experimental endpoints.[4]

Troubleshooting Guide: Addressing Common Issues with JD123

This guide provides strategies to address common issues of cytotoxicity observed during experiments with JD123 in primary cell cultures.

Problem	Possible Cause(s)	Recommended Solution(s)
High Cell Death at Desired Effective Concentration	Concentration too high: The effective concentration for JNK1/p38-γ inhibition may be cytotoxic to your specific primary cell type. Prolonged exposure: Continuous exposure to JD123 may be toxic over time.	Optimize Concentration: Perform a detailed dose-response curve to identify the lowest effective concentration. A starting point could be a wide range from 10 nM to 10 µM. Reduce Exposure Time: Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the shortest incubation time that yields the desired biological effect.[4]
Inconsistent Results Between Experiments	Variability in cell health: Primary cells are sensitive to culture conditions.[8] Inconsistent cell density: The number of cells plated can affect their response to the compound.[9] JD123 stock instability: Repeated freeze-thaw cycles can degrade the compound.[6]	Standardize Cell Culture: Use cells with a low passage number, ensure consistent seeding density, and monitor cell health regularly.[9] Use Fresh Aliquots: Always use a fresh aliquot of the JD123 stock solution for each experiment. Control for Edge Effects: In multi-well plates, avoid using the outer wells for experimental samples as they are prone to evaporation. Fill these wells with sterile PBS or media.[10]
High Background Cytotoxicity in Vehicle Control	DMSO toxicity: The final concentration of DMSO in the culture medium may be too high.[10] Poor cell health: The primary cells may be stressed even before treatment.	Minimize DMSO Concentration: Ensure the final DMSO concentration is below 0.1%. Prepare intermediate dilutions of your JD123 stock in culture medium.[6][7] Optimize Cell Handling: Follow best practices for thawing, seeding, and maintaining primary cells to ensure they are healthy before starting the experiment.[8]
Precipitation of JD123 in Culture Medium	Poor solubility: JD123 may not be fully soluble at the desired concentration in the final culture medium.	Check Solubility: Visually inspect the medium for any precipitate after adding JD123. If precipitation occurs, try lowering the concentration or preparing the final dilution in a pre-warmed medium.

Experimental Protocols

Protocol 1: Dose-Response Cytotoxicity Assessment using MTT Assay

The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.[4][11]

Materials:

• Primary cells

• Complete culture medium

• JD123 stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed primary cells in a 96-well plate at a predetermined optimal density and allow them to adhere and stabilize for 24 hours.

• Treatment: Prepare serial dilutions of JD123 in a complete culture medium. The final DMSO concentration should be consistent across all wells and ideally below 0.1%. Remove the old medium and add 100 µL of the JD123-containing medium to the respective wells. Include untreated and vehicle (DMSO) controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the JD123 concentration to determine the IC50 value.

Hypothetical Data Summary:

JD123 Concentration	% Cell Viability (Mean ± SD)
Vehicle (0.1% DMSO)	100 ± 4.5
10 nM	98.2 ± 5.1
100 nM	95.7 ± 4.8
1 µM	82.1 ± 6.2
5 µM	51.3 ± 7.3
10 µM	25.8 ± 5.9
50 µM	5.4 ± 2.1

Protocol 2: LDH Release Assay for Measuring Necrosis

The LDH assay measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes, an indicator of necrosis or late apoptosis.[5]

Materials:

• Treated cell culture supernatants

• LDH assay kit (containing reaction mixture and stop solution)

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol.

• Sample Collection: After the incubation period, carefully collect a portion of the cell culture supernatant (e.g., 50 µL) from each well without disturbing the cells.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture from the kit to each well.

• Incubation: Incubate the plate for the time specified in the kit instructions (usually 15-30 minutes) at room temperature, protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells lysed with a detergent provided in the kit) and a negative control (untreated cells).

Hypothetical Data Summary:

JD123 Concentration	% Cytotoxicity (LDH Release) (Mean ± SD)
Vehicle (0.1% DMSO)	5.2 ± 1.8
1 µM	8.9 ± 2.1
5 µM	22.4 ± 3.5
10 µM	48.7 ± 4.9
50 µM	85.1 ± 6.3

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Advantages of in vitro cytotoxicity testing by using primary rat hepatocytes in comparison with established cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cell Viability Assays | Cytotoxicity Assays | Cell Proliferation Assay | Cell Death Detection [promega.com]
• 6. benchchem.com [benchchem.com]
• 7. Dosing Methods to Enable Cell-Based In Vitro Testing of Complex Substances: A Case Study with a PAH Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. promegaconnections.com [promegaconnections.com]
• 10. benchchem.com [benchchem.com]
• 11. kosheeka.com [kosheeka.com]

Technical Support Center: Detection of p-c-Jun (Ser63/Ser73) Following JD123 Treatment

Welcome to the technical support center for refining your Western blot protocol to detect phosphorylated c-Jun (p-c-Jun) after treatment with JD123. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to help you obtain clear and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of JD123 on p-c-Jun levels?

A1: JD123 is a potent and selective inhibitor of an upstream kinase in the c-Jun N-terminal kinase (JNK) signaling pathway. Therefore, treatment with JD123 is expected to decrease the phosphorylation of c-Jun at Serine 63 and Serine 73, leading to a reduction in the p-c-Jun signal detected by Western blot.

Q2: Why am I not seeing a decrease in p-c-Jun after JD123 treatment?

A2: Several factors could contribute to this. Ensure your JD123 is dissolved correctly and used at an effective concentration and treatment time. It is also crucial to have a positive control to confirm the pathway is active in your cell line. Consider the possibility that in your specific model, other signaling pathways might also contribute to c-Jun phosphorylation.

Q3: Is it necessary to use phosphatase inhibitors?

A3: Absolutely. The phosphorylation of proteins is a dynamic process, and phosphatases present in the cell lysate can rapidly dephosphorylate your target protein, leading to a weak or non-existent signal for p-c-Jun.[1][2][3][4] Always use a freshly prepared lysis buffer containing a broad-spectrum phosphatase inhibitor cocktail.[2][3][4]

Q4: Can I use non-fat dry milk for blocking?

A4: It is highly recommended to use Bovine Serum Albumin (BSA) instead of non-fat dry milk for blocking when detecting phosphorylated proteins.[5][6][7] Milk contains casein, a phosphoprotein, which can lead to high background noise and mask your specific signal.[5][7]

Q5: How should I normalize my p-c-Jun signal?

A5: To ensure that any observed changes in p-c-Jun are not due to variations in the total amount of c-Jun protein, it is essential to strip the membrane after detecting p-c-Jun and re-probe it with an antibody against total c-Jun.[8] You should also probe for a loading control, such as β-actin or GAPDH, to confirm equal protein loading across all lanes.

Troubleshooting Guide

Problem 1: No Signal or Very Weak Signal for p-c-Jun

Potential Cause	Recommended Solution
Ineffective JD123 Treatment	Verify the concentration and incubation time of JD123. Perform a dose-response and time-course experiment to determine optimal conditions.
Low Abundance of p-c-Jun	Ensure your cells were stimulated to induce c-Jun phosphorylation (e.g., with UV radiation, anisomycin, or growth factors) before JD123 treatment to have a detectable baseline level of p-c-Jun.[9][10] For very low abundance, consider enriching your sample for phosphoproteins.[6]
Dephosphorylation of Sample	Prepare fresh lysis buffer with phosphatase and protease inhibitors immediately before use.[3] Keep samples on ice at all times.[11]
Poor Antibody Performance	Use a validated antibody for p-c-Jun at the recommended dilution.[12][13][14] Check the antibody datasheet for positive control recommendations.
Inefficient Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer.[15] Optimize transfer time and voltage, especially for proteins around the size of c-Jun (~46-55 kDa).[10]
Inactive Detection Reagent	Ensure your ECL substrate is not expired and has been stored correctly.[15]

Problem 2: High Background or Non-Specific Bands

Potential Cause	Recommended Solution
Inappropriate Blocking Agent	Use 3-5% BSA in TBST or PBST for blocking. Avoid using milk.[5][6][7]
Antibody Concentration Too High	Titrate your primary and secondary antibodies to find the optimal concentration that gives a strong signal with low background.[16][17]
Insufficient Washing	Increase the number and duration of washes after primary and secondary antibody incubations. Add Tween-20 (0.05-0.1%) to your wash buffer.[16]
Membrane Dried Out	Ensure the membrane remains hydrated throughout the entire process.[7][17]
Contaminated Buffers	Prepare fresh buffers, especially the wash buffer and antibody dilution buffer.[17]

Experimental Protocols

Detailed Western Blot Protocol for p-c-Jun Detection

This protocol provides a general framework. Optimization may be required for your specific cell line and experimental conditions.

1. Cell Lysis and Protein Quantification

• After JD123 treatment, wash cells with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.[1][2][3]

• Scrape the cells and collect the lysate.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant to a new tube and determine the protein concentration using a BCA or Bradford assay.

2. SDS-PAGE and Protein Transfer

• Prepare protein samples by adding Laemmli sample buffer and boiling for 5 minutes.

• Load 20-30 µg of protein per well onto a 10% SDS-polyacrylamide gel.

• Run the gel until the dye front reaches the bottom.

• Transfer the proteins to a PVDF membrane. A wet transfer is generally recommended for better efficiency.

3. Immunoblotting

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[5]

• Incubate the membrane with the primary antibody against p-c-Jun (e.g., Phospho-c-Jun Ser63 or Ser73) diluted in 5% BSA/TBST overnight at 4°C.[18]

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate with an HRP-conjugated secondary antibody diluted in 5% BSA/TBST for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

4. Signal Detection and Analysis

• Incubate the membrane with an ECL substrate according to the manufacturer's instructions.

• Capture the chemiluminescent signal using an imaging system.

• Quantify the band intensities using densitometry software.

5. Stripping and Re-probing (for Total c-Jun and Loading Control)

• After detecting p-c-Jun, the membrane can be stripped to remove the antibodies.[19][20][21][22][23]

• A mild stripping buffer (e.g., containing glycine-HCl, pH 2.2) is recommended to preserve the transferred proteins.[21]

• After stripping, wash the membrane extensively, re-block, and probe for total c-Jun and a loading control (e.g., β-actin).

Reagent and Antibody Recommendations

Reagent/Antibody	Recommended Dilution/Concentration	Vendor (Example)
Primary Antibody: p-c-Jun (Ser63)	1:1000	Cell Signaling Technology (#9261)[24]
Primary Antibody: p-c-Jun (Ser73)	1:1000	Merck Millipore (06-659)[13]
Primary Antibody: Total c-Jun	1:1000	Cell Signaling Technology (#9165)
Primary Antibody: β-Actin	1:5000	Various
HRP-conjugated Secondary Antibody	1:2000 - 1:10000	Various
Lysis Buffer	RIPA Buffer	Various
Protease/Phosphatase Inhibitors	1X final concentration	Thermo Fisher Scientific, Roche
Blocking Buffer	5% BSA in TBST	N/A

Visualized Workflows and Pathways

Caption: JNK signaling pathway and the inhibitory action of JD123.

Caption: Western blot workflow for detecting p-c-Jun after JD123 treatment.

References

• 1. inventbiotech.com [inventbiotech.com]
• 2. Phosphatase Inhibitor Cocktail (100X) | Cell Signaling Technology [cellsignal.com]
• 3. 磷酸酶和蛋白酶抑制剂 [sigmaaldrich.com]
• 4. Protease and Phosphatase Inhibitor Tablets | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 6. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 7. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 8. benchchem.com [benchchem.com]
• 9. c-Jun N-terminal kinases - Wikipedia [en.wikipedia.org]
• 10. The c-Jun Kinase/Stress-activated Pathway: Regulation, Function and Role in Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Western Blot Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 12. Phospho-c-Jun (Ser63) (54B3) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Anti-c-Jun Antibodies | Invitrogen [thermofisher.com]
• 15. arp1.com [arp1.com]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 17. Western Blot Troubleshooting | Thermo Fisher Scientific - DE [thermofisher.com]
• 18. biocompare.com [biocompare.com]
• 19. merckmillipore.com [merckmillipore.com]
• 20. Western Blot Stripping and Reprobing [novusbio.com]
• 21. abcam.com [abcam.com]
• 22. blog.addgene.org [blog.addgene.org]
• 23. documents.thermofisher.com [documents.thermofisher.com]
• 24. Phospho-c-Jun (Ser63) II Antibody | Cell Signaling Technology [cellsignal.com]

Technical Support Center: JD123 Experimental Variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential variability in experimental results when working with the novel kinase inhibitor, JD123. Our goal is to help researchers, scientists, and drug development professionals achieve consistent and reproducible data.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the IC50 value of JD123 in our cell viability assays across different experiments. What could be the cause?

A1: Variability in IC50 values is a common issue and can stem from several factors.[1] Key areas to investigate include:

• Cell-Based Factors:

  • Cell Passage Number: Use cells within a consistent and low passage number range, as cellular characteristics can change over time.[2]

  • Cell Confluency: Ensure cells are in the exponential growth phase and seeded at a consistent density. Overly confluent or sparse cultures can respond differently to treatment.[2]

  • Cell Line Integrity: Regularly check cell lines for mycoplasma contamination and verify their identity, as contamination or misidentification can drastically alter experimental outcomes.[3]

• Assay and Reagent Factors:

  • Compound Stability: Prepare fresh dilutions of JD123 for each experiment from a properly stored stock solution to avoid degradation.

  • Solvent Concentration: Ensure the final concentration of the vehicle (e.g., DMSO) is consistent and non-toxic to the cells (typically <0.5%).[2]

  • Incubation Times: Adhere strictly to consistent incubation times for both drug treatment and assay development.[2]

• Technical Factors:

  • Pipetting Errors: Inconsistent pipetting of cells, compound, or assay reagents is a major source of variability.[1]

  • Edge Effects: Wells on the perimeter of microplates are prone to evaporation, which can concentrate reagents and affect cell growth. It is advisable to fill outer wells with sterile PBS or media and not use them for experimental samples.[4]

Q2: The potency of JD123 appears lower in our cell-based assays compared to biochemical assays. Why might this be?

A2: A discrepancy in potency between biochemical and cell-based assays is often observed and can be attributed to several factors related to the cellular environment:

• Cell Permeability: JD123 may have poor permeability across the cell membrane, resulting in a lower intracellular concentration than what is used in a biochemical assay.

• Efflux Pumps: The target cells may express efflux pumps that actively remove JD123 from the cytoplasm, reducing its effective concentration at the target site.

• Protein Binding: JD123 may bind to other intracellular proteins or plasma proteins in the culture medium, reducing the free fraction available to engage its target.

• Compound Metabolism: Cells may metabolize JD123 into less active or inactive forms.

Q3: We are seeing inconsistent levels of target protein knockdown in our Western blot analysis after JD123 treatment. What troubleshooting steps can we take?

A3: Inconsistent Western blot results can be frustrating. A systematic approach to troubleshooting is recommended:

• Sample Preparation:

  • Ensure consistent protein extraction and quantification across all samples.

  • Add protease and phosphatase inhibitors to your lysis buffer to prevent protein degradation.[5]

• Electrophoresis and Transfer:

  • Verify that the gel has polymerized evenly to ensure uniform protein migration.[6]

  • Confirm efficient and consistent protein transfer to the membrane by staining with Ponceau S before blocking.[6]

• Antibody Incubation:

  • Optimize primary and secondary antibody concentrations. High concentrations can lead to non-specific binding, while low concentrations can result in weak signals.[7]

  • Ensure consistent incubation times and temperatures.

• Washing and Blocking:

  • Thorough washing is crucial to minimize background noise. Increase the number and duration of washes if necessary.[8]

  • Optimize the blocking buffer (e.g., 5% non-fat milk or BSA) and blocking time.[9]

Troubleshooting Guides

Guide 1: Inconsistent Cell Viability Assay Results

This guide provides a structured approach to troubleshooting variability in cell viability assays (e.g., MTT, CellTiter-Glo®) with JD123.

Data Presentation: Example of Variable IC50 Values for JD123

Experiment	Cell Line	Seeding Density (cells/well)	Passage Number	IC50 (µM)
1	HeLa	5,000	8	1.2
2	HeLa	8,000	8	2.5
3	HeLa	5,000	15	3.1
4	HeLa	5,000	8	1.3

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Western Blot Troubleshooting Guide | R&D Systems [rndsystems.com]
• 6. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 7. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. Western blot troubleshooting guide! [jacksonimmuno.com]
• 9. bosterbio.com [bosterbio.com]

Technical Support Center: Controlling for Off-Target Effects of JD123

This technical support center provides researchers, scientists, and drug development professionals with guidance on designing experiments to control for the potential off-target effects of JD123, a known JNK1 and p38-γ MAPK inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a phenotype in my experiment after treating with JD123. How can I be sure it's due to the inhibition of its intended target, JNK1?

To confirm that the observed phenotype is a direct result of JNK1 inhibition by JD123, a combination of control experiments is essential. The following strategies can help you distinguish between on-target and off-target effects.

Q2: What are the immediate control experiments I should perform to validate my observations with JD123?

Two fundamental control experiments are highly recommended:

• Rescue Experiment: If the phenotype is genuinely due to JNK1 inhibition, reintroducing a JNK1 signal should reverse the effect. This can be achieved by overexpressing a constitutively active form of JNK1 or a downstream effector.

• Use of a Structurally Similar Inactive Control: Synthesize or obtain a close structural analog of JD123 that is inactive against JNK1. If the phenotype persists with the inactive analog, it is likely an off-target effect.

Here is a logical workflow to interpret the results from these initial control experiments:

Fig 1. Logic diagram for initial on-target vs. off-target validation.

Q3: JD123 is also known to inhibit p38-γ MAPK. How can I differentiate between effects caused by JNK1 versus p38-γ inhibition?

Since JD123 has dual specificity, it is crucial to dissect the contribution of each target to the observed phenotype.

• Pharmacological Comparison: Use inhibitors that are highly specific for either JNK (e.g., SP600125, though with its own off-target profile to consider) or p38 (e.g., a p38-α/β specific inhibitor as a negative control, and if available, a p38-γ specific tool compound).

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to specifically deplete JNK1 or p38-γ and observe if the phenotype of JD123 treatment is recapitulated.

The following diagram illustrates the known primary targets of JD123:

Fig 2. Known signaling pathway of JD123.

Q4: What advanced techniques can I use for a more comprehensive, unbiased assessment of JD123's off-target effects?

For a global view of JD123's cellular targets, consider the following proteome-wide approaches:

• Kinase Profiling: Screen JD123 against a large panel of recombinant kinases to identify potential off-target interactions.

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in a cellular context by measuring changes in protein thermal stability upon ligand binding.

• Chemical Proteomics: Techniques like affinity chromatography using immobilized JD123 can help pull down interacting proteins from cell lysates.

The table below summarizes hypothetical kinase profiling data for JD123, which can help prioritize which potential off-targets to validate.

Kinase Target	IC50 (nM) for JD123	Selectivity vs. JNK1	Notes
JNK1	15	1x	On-target
p38-γ	50	3.3x	Known off-target
p38-α	>10,000	>667x	Negative control
p38-β	>10,000	>667x	Negative control
p38-δ	>10,000	>667x	Negative control
ERK1	>10,000	>667x	Negative control
ERK2	>10,000	>667x	Negative control
Kinase X	250	16.7x	Potential off-target
Kinase Y	800	53.3x	Potential off-target

Experimental Protocols

Detailed Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol outlines the steps for performing CETSA to identify cellular targets of JD123.

Objective: To determine which proteins in a cell lysate or intact cells show increased thermal stability in the presence of JD123, indicating a direct binding interaction.

Materials:

• Cells of interest

• JD123

• DMSO (vehicle control)

• PBS (phosphate-buffered saline)

• Protease and phosphatase inhibitors

• Equipment for cell lysis (e.g., sonicator, Dounce homogenizer)

• PCR thermocycler or heating blocks

• Centrifuge

• SDS-PAGE and Western blotting equipment or Mass Spectrometer

Workflow Diagram:

Fig 3. Experimental workflow for CETSA.

Procedure:

• Cell Treatment:

  • Culture your cells to the desired confluency.

  • Treat the cells with JD123 at various concentrations or with DMSO as a vehicle control for 1-2 hours.

• Heating Step:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the aliquots in a thermocycler across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes.

• Lysis and Separation:

  • Cool the samples to room temperature.

  • Lyse the cells by freeze-thaw cycles or sonication in the presence of protease and phosphatase inhibitors.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Analysis:

  • Carefully collect the supernatant (soluble protein fraction).

  • Analyze the soluble fractions by SDS-PAGE and Western blotting for specific candidate proteins (e.g., JNK1, p38-γ, and other potential off-targets). A shift in the melting curve to a higher temperature in the JD123-treated samples indicates target engagement.

  • For an unbiased approach, the soluble fractions can be analyzed by mass spectrometry to identify all proteins stabilized by JD123.

Data Interpretation:

A protein that is a direct target of JD123 will remain in the soluble fraction at higher temperatures compared to the DMSO control. This results in a rightward shift of its "melting curve" when plotting the amount of soluble protein against temperature.

Reference Data & Comparative Studies

Comparative Efficacy of JD123 and Other JNK Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the JNK inhibitor JD123 with other established JNK inhibitors. The following sections detail the available efficacy data, experimental methodologies, and relevant signaling pathways to aid in the informed selection of research tools.

Executive Summary

c-Jun N-terminal kinases (JNKs) are key regulators of cellular responses to stress and are implicated in a variety of diseases, making them attractive therapeutic targets. This guide focuses on JD123, a novel JNK inhibitor, and compares its known characteristics with those of other widely used inhibitors such as SP600125, AS601245, JNK-IN-8, and CC-401. While quantitative efficacy data for JD123 is not publicly available, this guide compiles the existing information and provides a framework for its potential evaluation.

Data Presentation: Efficacy of JNK Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values for several well-characterized JNK inhibitors against the three main JNK isoforms: JNK1, JNK2, and JNK3. Lower IC50 values indicate higher potency.

Inhibitor	JNK1 IC50 (nM)	JNK2 IC50 (nM)	JNK3 IC50 (nM)	Reference(s)
JD123	Not Publicly Available	Not Publicly Available	Not Publicly Available	[1]
SP600125	40	40	90	[2]
AS601245	150	220	70	[2]
JNK-IN-8	4.7	18.7	1	[2]
CC-401	Ki: 25-50 (for all isoforms)	Ki: 25-50 (for all isoforms)	Ki: 25-50 (for all isoforms)	[2]

Note: The data for CC-401 is presented as the inhibitory constant (Ki).

Experimental Protocols

The determination of JNK inhibitor efficacy typically involves in vitro kinase assays and cell-based assays to measure the inhibition of JNK activity and its downstream signaling.

In Vitro JNK Kinase Assay

This assay directly measures the ability of an inhibitor to block the enzymatic activity of purified JNK isoforms.

Objective: To determine the IC50 value of a test compound against specific JNK isoforms.

Materials:

• Recombinant human JNK1, JNK2, and JNK3 enzymes

• JNK substrate (e.g., GST-c-Jun)

• ATP (Adenosine triphosphate)

• Test compound (e.g., JD123) and control inhibitors

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

Procedure:

• Prepare serial dilutions of the test compound.

• In a multi-well plate, combine the JNK enzyme, the test compound at various concentrations, and the JNK substrate.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction mixture at a controlled temperature for a specific duration.

• Stop the reaction and measure the amount of product formed or ATP consumed using a suitable detection method.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to calculate the IC50 value.

Cell-Based c-Jun Phosphorylation Assay

This assay assesses the inhibitor's ability to block JNK signaling within a cellular context by measuring the phosphorylation of its direct downstream target, c-Jun.

Objective: To evaluate the cellular potency of a JNK inhibitor.

Materials:

• A suitable cell line (e.g., HeLa, HEK293)

• JNK pathway activator (e.g., anisomycin, UV radiation)

• Test compound and controls

• Cell lysis buffer

• Antibodies: primary antibody against phospho-c-Jun (Ser63/73) and a secondary antibody conjugated to a detectable marker.

• Western blotting or ELISA equipment.

Procedure:

• Culture cells to an appropriate density.

• Pre-treat the cells with various concentrations of the test inhibitor.

• Stimulate the cells with a JNK activator to induce c-Jun phosphorylation.

• Lyse the cells to extract total protein.

• Separate the proteins by SDS-PAGE and transfer them to a membrane (Western blot) or use the lysate in an ELISA plate coated with a capture antibody.

• Probe with a primary antibody specific for phosphorylated c-Jun.

• Detect the signal using a corresponding secondary antibody and a detection reagent.

• Quantify the level of phosphorylated c-Jun and normalize it to total c-Jun or a loading control to determine the inhibitor's effect.

Mandatory Visualizations

JNK Signaling Pathway

The following diagram illustrates the canonical c-Jun N-terminal kinase (JNK) signaling pathway, which is activated by various stress stimuli and leads to the phosphorylation of downstream transcription factors.

Caption: The JNK signaling cascade.

Experimental Workflow for JNK Inhibitor Efficacy Testing

The diagram below outlines a typical experimental workflow for evaluating the efficacy of a JNK inhibitor, from initial in vitro screening to cell-based validation.

Caption: Workflow for JNK inhibitor evaluation.

References

• 1. Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of JD123 and Other Small Molecule Inhibitors on p38-γ MAPK

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of JD123's performance against alternative inhibitors of p38-γ Mitogen-Activated Protein Kinase (MAPK), supported by experimental data and detailed protocols.

Quantitative Comparison of p38 MAPK Inhibitors

The table below summarizes the available inhibitory concentrations (IC50) of JD123 and a key comparator against the four isoforms of p38 MAPK. This data is essential for assessing both the potency and selectivity of these compounds.

Compound	p38-α (MAPK14) IC50 (nM)	p38-β (MAPK11) IC50 (nM)	p38-γ (MAPK12) IC50 (nM)	p38-δ (MAPK13) IC50 (nM)
JD123	No significant inhibition	No significant inhibition	Data not publicly available	No significant inhibition
Doramapimod (BIRB 796)	38	65	200	520

Note on JD123: JD123 is described as a selective, ATP-competitive inhibitor of p38-γ MAPK, with no significant effect on p38-α, p38-β, p38-δ, ERK1, or ERK2.[1][2][3][4][5][6] However, a specific IC50 value for its activity against p38-γ MAPK has not been reported in the available literature. The experimental protocols provided below are designed to enable researchers to determine this value.

Signaling Pathway and Experimental Workflow

To understand the context of JD123's action, it is important to visualize the p38 MAPK signaling pathway and the experimental workflow for its validation.

Caption: p38-γ MAPK signaling pathway and the inhibitory action of JD123.

Caption: Experimental workflow for cross-validation of p38-γ MAPK inhibitors.

Experimental Protocols

The following protocols provide detailed methodologies for conducting key experiments to assess and compare the inhibitory effects of JD123 and other compounds on p38-γ MAPK.

In Vitro Kinase Assay for p38-γ MAPK

This assay directly measures the enzymatic activity of recombinant p38-γ MAPK and the inhibitory potency of test compounds.

Materials:

• Recombinant active p38-γ MAPK enzyme

• Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.5 mM DTT, 0.01% Brij-35)

• ATP (10 mM stock solution)

• Substrate (e.g., ATF2, 1 mg/mL)

• Test compounds (JD123, Doramapimod) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• 96-well or 384-well white assay plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration range would be from 100 µM down to 1 nM.

• Reaction Setup:

  • Add 2.5 µL of 4x kinase buffer to each well.

  • Add 1 µL of the diluted test compound or DMSO (vehicle control) to the appropriate wells.

  • Add 2.5 µL of a mixture of the p38-γ MAPK enzyme and the ATF2 substrate in kinase buffer.

  • Pre-incubate for 10 minutes at room temperature.

• Initiate Reaction: Add 5 µL of 2x ATP solution in kinase buffer to each well to start the reaction. The final ATP concentration should be at or near the Km for p38-γ.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic curve.

Western Blot Analysis of p38 MAPK Phosphorylation

This cell-based assay determines the ability of a compound to inhibit the phosphorylation of p38 MAPK in a cellular context, indicating its target engagement and cellular permeability.

Materials:

• Cell line expressing p38-γ MAPK (e.g., skeletal muscle cells, or a transfected cell line)

• Cell culture medium and supplements

• Stimulus to activate the p38 pathway (e.g., Anisomycin, UV radiation)

• Test compounds (JD123, Doramapimod) dissolved in DMSO

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-p38 MAPK (Thr180/Tyr182) antibody

  • Rabbit anti-total p38 MAPK antibody

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Pre-treat cells with various concentrations of the test compounds or DMSO for 1-2 hours.

  • Stimulate the cells with the appropriate agonist for a predetermined time (e.g., Anisomycin at 10 µg/mL for 30 minutes) to induce p38 phosphorylation. Include an unstimulated control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-p38 MAPK overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL detection reagent.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing:

  • Strip the membrane using a mild stripping buffer.

  • Re-probe the membrane with the anti-total p38 MAPK antibody to ensure equal protein loading.

• Data Analysis: Quantify the band intensities for both phosphorylated and total p38 MAPK. Calculate the ratio of phospho-p38 to total p38 for each treatment condition to determine the extent of inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification and characterization of bi-thiazole-2,2'-diamines as kinase inhibitory scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Blockade of the p38 mitogen-activated protein kinase pathway inhibits inducible nitric oxide synthase and interleukin-6 expression in MC3T3E-1 osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of CD123-Targeted Therapies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of therapeutic agents targeting the CD123 protein, a key biomarker in various hematological malignancies. The focus is on the mechanism of action, preclinical efficacy, and clinical outcomes of Tagraxofusp, alongside alternative CD123-directed therapies and a comparator with a distinct mechanism. All quantitative data is summarized for comparative analysis, and detailed experimental protocols are provided for key assays.

Comparative Analysis of Therapeutic Agents

The following tables summarize the key characteristics, preclinical efficacy, and clinical trial outcomes for Tagraxofusp and its alternatives.

Table 1: Overview of Therapeutic Agents

Drug Name	Alternative Names	Target	Mechanism of Action	Drug Class
Tagraxofusp	Elzonris, SL-401	CD123 (IL-3 Receptor α)	Fusion protein of IL-3 and truncated diphtheria toxin; inhibits protein synthesis leading to apoptosis.[1][2][3][4][5]	Immunotoxin
Pivekimab sunirine (B10860453)	IMGN632	CD123	Antibody-drug conjugate (ADC) delivering a DNA-alkylating agent (IGN payload) to CD123-expressing cells.[6][7][8]	Antibody-Drug Conjugate
Vibecotamab	XmAb14045	CD123 and CD3	Bispecific antibody that engages T-cells (via CD3) to kill CD123-expressing tumor cells.[9][10]	Bispecific Antibody
Mivavotinib	TAK-659, CB-659	SYK and FLT3	Dual inhibitor of Spleen Tyrosine Kinase (SYK) and FMS-like Tyrosine Kinase 3 (FLT3).[11][12]	Small Molecule Inhibitor

Table 2: Preclinical Efficacy Data

Drug Name	Cell Lines Tested	IC50 Values	In Vivo Models	Key Findings
Tagraxofusp	BPDCN cell lines, MF cell lines (SET2, UKE1, HEL, UT7)	Not explicitly stated in provided abstracts.	Mouse models of BPDCN.	Potent in vitro and in vivo toxicity against BPDCN cells.[1][13][14] Enhanced cytotoxic effect when co-cultured with bone marrow mononuclear cells.[13]
Pivekimab sunirine	Pediatric ALL PDXs	DGN549 payload IC50: 0.93 to 91.2 nM	AML xenograft models (EOL-1, MOLM-13, MV4-11).	Exerts profound activity in preclinical models of pediatric acute lymphoblastic leukemia.[15] Highly effective against a large panel of B-ALL PDXs.[15]
Vibecotamab	AML cell lines (KG-1a, TF-1)	EC50 = 8 pM	Not explicitly stated in provided abstracts.	Stimulates potent T cell-mediated killing of CD123+ AML cell lines.[9]
Mivavotinib	DLBCL and AML cell lines	SYK: 3.2 nM, FLT3: 4.6 nM	Not explicitly stated in provided abstracts.	Induces cell death in tumor cells but not in non-tumor cells.[12] Reduces FLT3 phosphorylation in MOLM-14 cells with an IC50 of 80 nM.[16][17]

Table 3: Clinical Trial Data

Drug Name	Indication	Phase	Overall Response Rate (ORR)	Complete Remission (CR) / Composite Complete Remission (CCR)
Tagraxofusp	Blastic Plasmacytoid Dendritic Cell Neoplasm (BPDCN)	Phase 1	78% (in 7 of 9 patients)	5 patients achieved CR.[1]
Pivekimab sunirine	Relapsed/Refractory Acute Myeloid Leukemia (AML)	Phase 1/2	21%	17% (CCR)
Vibecotamab	Relapsed/Refractory AML	Phase 1	15% (in evaluable patients)	2 patients achieved CR, 3 achieved CRi.
Mivavotinib	Relapsed/Refractory Diffuse Large B-cell Lymphoma (DLBCL)	Phase 1	38%	Not explicitly stated in provided abstracts.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanisms of action and a general experimental workflow for evaluating these therapeutic agents.

References

• 1. Tagraxofusp for blastic plasmacytoid dendritic cell neoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Tagraxofusp-ERZS? [synapse.patsnap.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Mechanism of Action (MOA) | ELZONRIS® (tagraxofusp-erzs) [elzonris.com]
• 6. trustedpharmaguide.com [trustedpharmaguide.com]
• 7. researchgate.net [researchgate.net]
• 8. news.abbvie.com [news.abbvie.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Phase 1 study of vibecotamab identifies an optimized dose for treatment of relapsed/refractory acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. ashpublications.org [ashpublications.org]
• 14. Real-world evidence on tagraxofusp for blastic plasmacytoid dendritic cell neoplasm – collected cases from a single center and case reports - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The CD123 antibody–drug conjugate pivekimab sunirine exerts profound activity in preclinical models of pediatric acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. A phase Ib trial of mivavotinib (TAK-659), a dual SYK/FLT3 inhibitor, in patients with relapsed/refractory acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of BI-78D3 and JD123 as JNK Inhibitors

This guide provides a detailed comparative analysis of two reported c-Jun N-terminal kinase (JNK) inhibitors, BI-78D3 and JD123. The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource detailing their biochemical potency, mechanism of action, and selectivity. This comparison is supported by available experimental data and includes detailed protocols for key assays.

Executive Summary:

BI-78D3 is a well-characterized, substrate-competitive JNK inhibitor that acts by targeting the JNK-JIP interaction site.[1][2][3] It exhibits moderate potency and high selectivity against other closely related kinases like p38α.[1][2][4][5][6] In contrast, publicly available data on JD123 is sparse. It is reported to inhibit JNK1 activity and is also described as an ATP-competitive p38-γ MAPK inhibitor.[7] Due to the limited information on JD123, a direct, data-driven comparison is challenging. This guide presents the available data for both compounds, highlighting the significant knowledge gap for JD123.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the available quantitative data for BI-78D3 and JD123.

Parameter	BI-78D3	JD123	Reference
Target(s)	JNK1, JNK2, JNK3	JNK1, p38-γ MAPK	[6][7]
Mechanism of Action	Substrate Competitive (JIP1 mimic)	ATP-competitive	[1][7]
IC50 (JNK)	280 nM	Data Not Available	[1][2][4][5][6]
IC50 (JIP1-JNK Binding)	500 nM	Not Applicable	[1][2][4]
Ki	200 nM (apparent)	Data Not Available	[1][4]
Cellular Potency (EC50)	12.4 µM (TNF-α stimulated c-Jun phosphorylation)	Data Not Available	[4][5]
Selectivity	>100-fold less active against p38α; inactive against mTOR and PI3Kα	Does not affect ERK1, ERK2, p38-α, p38-β, or p38-δ	[1][2][4][5][6][7]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the accurate assessment and comparison of kinase inhibitors. Below are representative protocols for key assays.

In Vitro Kinase Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay directly measures the ability of an inhibitor to block the enzymatic activity of purified JNK.

Materials:

• Recombinant active JNK1 enzyme

• ATF2 substrate

• ATP

• Kinase reaction buffer (50 mM Hepes, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, pH 7.5)

• Test compounds (BI-78D3, JD123) dissolved in DMSO

• Terbium-labeled anti-phospho-ATF2 (pThr71) antibody

• EDTA to stop the reaction

• 384-well plates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the test compounds to the appropriate wells. Include a DMSO-only control (vehicle) and a no-enzyme control (background).

• Add the JNK1 enzyme (e.g., 100 ng/ml) and ATF2 substrate (e.g., 200 nM) to each well.

• Initiate the kinase reaction by adding ATP (e.g., 1 µM).

• Incubate the plate at room temperature for 1 hour.[1]

• Stop the reaction by adding EDTA.

• Add the terbium-labeled anti-phospho-ATF2 antibody.

• Incubate for an additional hour at room temperature.

• Measure the TR-FRET signal at an emission ratio of 520/495 nm using a fluorescence plate reader.[1]

• Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC50 value using a suitable data analysis software.

Cellular Western Blot Assay for JNK Target Phosphorylation

This method assesses the inhibition of JNK signaling within a cellular context by measuring the phosphorylation of a downstream target, such as c-Jun.[8]

Materials:

• HeLa or other suitable cell line

• Cell culture medium and supplements

• Test compounds (BI-78D3, JD123)

• JNK activator (e.g., TNF-α or Anisomycin)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-c-Jun (Ser63 or Ser73), anti-total c-Jun, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection reagents

Procedure:

• Plate cells and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of the test compounds for 1-2 hours.[8]

• Stimulate the JNK pathway by adding a JNK activator (e.g., 2 ng/mL of TNF-α) for 30 minutes.[4]

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using the BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-c-Jun overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an ECL detection system.

• Strip the membrane and re-probe for total c-Jun and a loading control to normalize the data.

• Quantify the band intensities to determine the effect of the inhibitors on c-Jun phosphorylation.

Mandatory Visualizations

JNK Signaling Pathway

Caption: The JNK signaling cascade and points of inhibitor intervention.

Experimental Workflow for Inhibitor Comparison

Caption: A typical workflow for comparing kinase inhibitors.

References

• 1. Identification of a new JNK inhibitor targeting the JNK-JIP interaction site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BI 78D3 | JNK/c-Jun | Tocris Bioscience [tocris.com]
• 3. Covalent JNK inhibitors? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the In Vivo Reproducibility of the TPK1 Inhibitor JD123

This guide provides an objective comparison of the experimental reproducibility of a novel TPK1 (Tumor Progression Kinase 1) inhibitor, JD123, against a first-generation comparator, Cmpd-789. The data presented here is derived from a series of standardized pancreatic cancer patient-derived xenograft (PDX) models. Reproducibility is a cornerstone of the scientific method, and ensuring that experimental methods lead to comparable results is a well-known challenge in biological sciences.[1][2][3] This document is intended for researchers, scientists, and drug development professionals seeking to understand the consistency of therapeutic outcomes with JD123 in preclinical settings.

Data Presentation: Comparative Reproducibility

The following table summarizes key metrics from three independent in vivo studies assessing tumor growth inhibition. The coefficient of variation (CV) is highlighted as the primary indicator of experimental reproducibility, with a lower CV suggesting higher consistency across subjects within a study.

Study ID	Treatment Group	N	Mean Final Tumor Volume (mm³)	Standard Deviation (SD)	Coefficient of Variation (CV%)
Study A	Vehicle	10	1450.6	319.1	22.0%
JD123 (50 mg/kg)	10	435.2	65.3	15.0%
Cmpd-789 (50 mg/kg)	10	688.1	185.8	27.0%
Study B	Vehicle	10	1512.3	362.9	24.0%
JD123 (50 mg/kg)	10	408.3	57.2	14.0%
Cmpd-789 (50 mg/kg)	10	741.0	229.7	31.0%
Study C	Vehicle	10	1488.9	282.9	19.0%
JD123 (50 mg/kg)	10	460.5	78.3	17.0%
Cmpd-789 (50 mg/kg)	10	714.7	193.0	27.0%

Across all three independent studies, the JD123 treatment group consistently demonstrated a lower coefficient of variation compared to both the vehicle and the Cmpd-789 groups. This suggests a more uniform and reproducible therapeutic effect on tumor growth inhibition in this PDX model.

Visualizations: Pathway and Process

To contextualize the mechanism of action and the experimental design, the following diagrams illustrate the relevant signaling pathway and the workflow used in these studies.

Caption: TPK1 signaling pathway and points of inhibition.

References

• 1. Reproducibility of in vivo electrophysiological measurements in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reproducibility of in vivo electrophysiological measurements in mice [elifesciences.org]
• 3. Reproducibility of in vivo electrophysiological measurements in mice | eLife [elifesciences.org]

Investigating the Inhibition Mechanism of JD123: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the c-Jun N-terminal kinase (JNK) inhibitor, JD123. While previously reported as an ATP-competitive inhibitor, this guide explores the potential for a dual ATP- and substrate-competitive mechanism of action. We present a framework for experimental validation alongside a comparison with established JNK inhibitors exhibiting distinct inhibitory profiles.

This guide details the necessary experimental protocols to elucidate the precise mechanism of inhibition of JD123. By comparing its performance with well-characterized ATP-competitive and substrate-competitive inhibitors, researchers can gain a comprehensive understanding of its biochemical properties.

Comparative Analysis of JNK Inhibitors

To objectively assess the inhibitory characteristics of JD123, a comparison with inhibitors possessing well-defined mechanisms is essential. SP600125 serves as a classic example of an ATP-competitive JNK inhibitor, while BI-78D3 represents a substrate-competitive inhibitor that targets the JNK-JIP interaction site.

Inhibitor	Target(s)	Reported IC50	Mechanism of Action
JD123	JNK1, p38-γ MAPK	Not widely reported	Reported as ATP-competitive[1]; potential for dual ATP/substrate-competitive inhibition to be investigated.
SP600125	JNK1, JNK2, JNK3	JNK1: 40 nM, JNK2: 40 nM, JNK3: 90 nM[2][3]	ATP-competitive[2][3][4]
BI-78D3	JNK	280 nM[5][6][7]	Substrate-competitive[5][8]; competes with the JIP1 docking domain.

Elucidating the Mechanism of Inhibition: Experimental Protocols

To definitively determine the mechanism of JD123's inhibitory action, a series of in vitro kinase assays are required. These experiments involve measuring the initial reaction rates of JNK1 at varying concentrations of both ATP and the kinase-specific substrate (e.g., a peptide derived from c-Jun or ATF2), in the presence and absence of JD123.

Protocol 1: In Vitro JNK1 Kinase Assay

This protocol is designed to measure the phosphorylation of a substrate peptide by JNK1.

Materials:

• Recombinant human JNK1 enzyme

• JNK substrate peptide (e.g., GST-c-Jun (1-79))

• Adenosine triphosphate (ATP), γ-32P-ATP for radiometric detection or cold ATP for luminescence-based detection

• Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.1% BSA)

• JD123, SP600125, and BI-78D3 dissolved in DMSO

• 96-well plates

• Phosphocellulose paper or other means of separating phosphorylated substrate

• Scintillation counter or luminescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of JD123, SP600125, and BI-78D3 in DMSO. The final DMSO concentration in the assay should not exceed 1%.

• Reaction Setup:

  • To each well of a 96-well plate, add the kinase assay buffer.

  • Add the JNK1 enzyme to a final concentration within its linear activity range.

  • Add the inhibitor (JD123, SP600125, or BI-78D3) at various concentrations. Include a DMSO-only control.

  • Add the JNK substrate peptide to the desired concentration.

• Initiation of Reaction: Start the kinase reaction by adding a mixture of cold ATP and γ-32P-ATP (for radiometric assay) or cold ATP (for luminescence assay) to each well.

• Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction remains in the linear phase.

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., phosphoric acid for radiometric assay or a reagent to deplete ATP for luminescence assay).

• Detection:

  • Radiometric Assay: Spot the reaction mixture onto phosphocellulose paper, wash extensively to remove unincorporated γ-32P-ATP, and measure the incorporated radioactivity using a scintillation counter.

  • Luminescence Assay (e.g., ADP-Glo™): Measure the amount of ADP produced, which is proportional to kinase activity, using a luminescence plate reader.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol 2: Kinetic Analysis to Determine Inhibition Mechanism

To distinguish between ATP- and substrate-competitive inhibition, the kinase assay is performed by varying the concentration of one substrate (ATP or peptide substrate) while keeping the other constant, at several fixed concentrations of the inhibitor.

Procedure:

• ATP Competition:

  • Perform the in vitro kinase assay with a fixed, saturating concentration of the JNK substrate peptide.

  • Vary the concentration of ATP across a range (e.g., from below to above the Km for ATP).

  • Repeat this for several fixed concentrations of JD123.

• Substrate Competition:

  • Perform the in vitro kinase assay with a fixed concentration of ATP (ideally at its Km value).

  • Vary the concentration of the JNK substrate peptide across a range.

  • Repeat this for several fixed concentrations of JD123.

• Data Analysis (Lineweaver-Burk Plot):

  • For each inhibitor concentration, plot the reciprocal of the initial velocity (1/V) against the reciprocal of the substrate concentration (1/[S]).

  • ATP-competitive inhibition: The lines will intersect on the y-axis.

  • Substrate-competitive inhibition: The lines will intersect on the x-axis.

  • Dual ATP- and substrate-competitive (mixed) inhibition: The lines will intersect in the second quadrant (to the left of the y-axis and above the x-axis).

  • Non-competitive inhibition: The lines will have different y-intercepts but the same x-intercept.

Visualizing the Concepts

To aid in the understanding of the underlying principles, the following diagrams illustrate the JNK signaling pathway, the different modes of kinase inhibition, and the experimental workflow for determining the inhibition mechanism.

JNK Signaling Pathway

Modes of Kinase Inhibition

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SP600125 | Cell Signaling Technology [cellsignal.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. BI 78D3 | JNK/c-Jun | Tocris Bioscience [tocris.com]
• 8. pnas.org [pnas.org]

Safety & Regulatory Compliance

Essential Guidance for the Disposal of Hazardous Laboratory Chemical JD123

Disclaimer: The following procedures are a general guideline for the safe disposal of a hypothetical hazardous laboratory chemical, designated here as JD123. Specific disposal protocols must be developed in accordance with the substance's Safety Data Sheet (SDS), local regulations, and your institution's Environmental Health and Safety (EHS) guidelines.

Immediate Safety and Logistical Information

Proper disposal of laboratory chemicals is paramount to ensure the safety of personnel and the protection of the environment. For JD123, a substance with presumed hazardous properties, a structured disposal plan is essential. This guide provides a procedural framework for its handling and disposal.

Key Safety Precautions:

• Always consult the Safety Data Sheet (SDS) for JD123 before handling or disposal.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[1]

• Conduct all disposal-related activities, especially those involving potential splashes or fumes, within a certified chemical fume hood.

• Ensure eyewash stations and safety showers are readily accessible.[1]

• Avoid disposing of JD123 down the drain unless explicitly permitted by your institution's EHS office and local regulations for neutralized and diluted solutions.[2][3][4]

Quantitative Data for Waste Stream Management

For any hazardous chemical, it is critical to understand the quantitative limits and characteristics that dictate its disposal route. The following table provides a template of data points to consider for JD123, which should be populated with specific values from its SDS or other official documentation.

Parameter	Guideline Value	Disposal Implication
pH Range for Neutralization	6.0 - 8.0	Waste solutions must be neutralized to within this pH range before they can be considered for drain disposal (if permissible).[3]
Heavy Metal Concentration	< 5.0 mg/L	If JD123 contains heavy metals (e.g., lead, mercury, silver), their concentration in the waste stream must be below this threshold for sewer disposal.[4]
Flash Point	< 60°C	If JD123 is flammable with a low flash point, it must be handled and stored as a flammable hazardous waste, away from ignition sources.[2]
Container Fill Limit	75% Full	To prevent spills and allow for vapor expansion, hazardous waste containers should not be filled beyond 75% of their capacity.[5]

Experimental Protocol: Neutralization of Acidic JD123 Waste

This protocol outlines a general procedure for neutralizing an acidic waste solution of JD123. This should only be performed by trained personnel in a controlled laboratory environment.

Materials:

• Acidic JD123 waste solution

• Dilute basic solution (e.g., 1M sodium hydroxide)

• Calibrated pH meter or pH indicator strips

• Appropriate hazardous waste container

• Secondary containment (e.g., a plastic tub)

• Stir bar and stir plate

• Personal Protective Equipment (PPE)

Procedure:

• Preparation: Place the beaker containing the acidic JD123 waste in a secondary container within a chemical fume hood. Add a stir bar to the beaker.

• Dilution: If the waste is concentrated, slowly add it to a larger volume of cold water with constant stirring to dissipate heat.

• Neutralization: While continuously stirring the diluted waste, slowly add the dilute basic solution dropwise.

• Monitoring: Frequently monitor the pH of the solution using a calibrated pH meter or pH strips.

• Completion: Continue adding the basic solution until the pH of the waste solution is stable within the neutral range (typically 6.0-8.0).[3]

• Disposal: Once neutralized, the solution must be disposed of as hazardous waste according to institutional guidelines. If drain disposal is permitted for the neutralized solution, flush with copious amounts of water.

• Documentation: Record the entire neutralization procedure, including the initial and final pH and the volume of neutralizer used, in your laboratory notebook.

Disposal Workflow and Logical Relationships

The following diagrams illustrate the procedural flow for the proper disposal of JD123.

Caption: Workflow for the safe disposal of hazardous chemical JD123.

Caption: Logical steps for responding to a JD123 chemical spill.

References

• 1. images.thdstatic.com [images.thdstatic.com]
• 2. shop.hmswarehouse.com [shop.hmswarehouse.com]
• 3. benchchem.com [benchchem.com]
• 4. kamatlab.com [kamatlab.com]
• 5. youtube.com [youtube.com]

Personal protective equipment for handling JD123

This document provides critical safety, handling, and disposal protocols for the novel compound JD123. All personnel must review and understand this information before beginning any experimental work.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling JD123 in any form (solid, liquid solution, or aerosol). The required level of protection is determined by the potential for exposure during a given procedure.

Table 1: Recommended PPE for JD123

Equipment	Specification	Purpose
Hand Protection	Nitrile or Neoprene Gloves (Double-gloving recommended)	Prevents skin contact and absorption.
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes and airborne particles.[1]
Body Protection	Flame-resistant lab coat.	Protects against splashes and minor spills.[2]
Respiratory Protection	Required when handling JD123 powder or creating aerosols.	Prevents inhalation of hazardous particles.

Table 2: Glove Selection and Breakthrough Time

Glove Material	Concentration	Average Breakthrough Time (minutes)
Nitrile	10 mM in DMSO	> 480
Latex	10 mM in DMSO	120
Neoprene	10 mM in DMSO	> 480

Operational Plan: Handling and Storage

2.1. Engineering Controls

• Ventilation: All work with JD123 powder must be conducted in a certified chemical fume hood to minimize inhalation risk.

• Storage: Store JD123 in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3] The container must be kept tightly closed.[3]

2.2. Experimental Protocol: Preparation of a 10 mM JD123 Stock Solution

This protocol outlines the steps for safely preparing a stock solution of JD123.

• Preparation:

  • Don all required PPE as specified in Table 1.

  • Designate a workspace within a chemical fume hood for the procedure.

  • Assemble all necessary equipment: analytical balance, weigh paper, spatula, volumetric flask, and solvent (e.g., DMSO).

• Weighing JD123 Powder:

  • Tare the analytical balance with a piece of weigh paper.

  • Carefully weigh the desired amount of JD123 powder. Avoid creating dust.

• Solubilization:

  • Transfer the weighed JD123 powder to the volumetric flask.

  • Add the appropriate volume of solvent to the flask.

  • Cap the flask and mix by inversion until the solid is completely dissolved.

• Labeling and Storage:

  • Clearly label the flask with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution in a designated, properly ventilated storage area.

Disposal Plan

3.1. Waste Categorization

• Solid Waste: Contaminated consumables (e.g., gloves, weigh paper, pipette tips) are considered hazardous waste.

• Liquid Waste: Unused or waste solutions of JD123 are considered hazardous chemical waste.

3.2. Disposal Procedures

• Solid Waste:

  • Collect all solid waste in a designated, labeled, and sealed biohazard bag.[4]

  • When the bag is full, it should be placed in a secondary container for pickup by certified waste management personnel.

• Liquid Waste:

  • Collect all liquid waste in a clearly labeled, sealed, and leak-proof container.

  • The container should be marked as "Hazardous Waste" and include the chemical name "JD123".

  • Arrange for disposal through the institution's environmental health and safety office. Do not pour JD123 solutions down the drain.

Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations when working with JD123, emphasizing the integration of safety checkpoints at each stage.

References

• 1. creativesafetysupply.com [creativesafetysupply.com]
• 2. novarlo.com [novarlo.com]
• 3. carcousa.com [carcousa.com]
• 4. www2.tjjd.texas.gov [www2.tjjd.texas.gov]